cis-3,3,5-Trimethylcyclohexanol

• CAS: 54352-39-5

Core Science & Biosynthesis

Technical Monograph: Homomenthol (3,3,5-Trimethylcyclohexanol)

Chemical Identifiers, Synthesis, and Pharmacological Applications [1][2]

Executive Summary

This technical guide addresses the chemical identity, synthesis, and pharmacological profile of Homomenthol .[2] It is critical to address an immediate nomenclature paradox: while the prefix "homo-" in IUPAC nomenclature typically denotes the addition of a methylene group (

) to a parent structure (implying a C11 homolog of the C10 menthol), in industrial and pharmaceutical contexts, "Homomenthol" is the established trade name for 3,3,5-Trimethylcyclohexanol (C9H18O).[2]

This guide focuses on the commercially and pharmaceutically relevant 3,3,5-Trimethylcyclohexanol (CAS 116-02-9) , a structural analog of menthol used as a cooling agent and a key precursor in the synthesis of the vasodilator Cyclandelate.[1][2][3]

Part 1: Chemical Identity & Nomenclature

The ambiguity of "Homomenthol" requires precise definition. Unlike (-)-Menthol (5-methyl-2-propan-2-ylcyclohexan-1-ol), Homomenthol lacks the isopropyl group, replacing it with a gem-dimethyl arrangement.[2]

Table 1: Chemical Identifiers and Synonyms

Identifier Type	Value	Notes
Common Name	Homomenthol	Trade name; often implies the commercial mixture of isomers.[1][2]
IUPAC Name	3,3,5-Trimethylcyclohexan-1-ol	Preferred IUPAC Name (PIN).[2][3]
CAS Number (Mix)	116-02-9	General entry for the isomer mixture.[1][2]
CAS (cis-isomer)	933-48-2	(1S,5S)-3,3,5-trimethylcyclohexanol
CAS (trans-isomer)	767-54-4	(1R,5S)-3,3,5-trimethylcyclohexanol
Molecular Formula		Molecular Weight: 142.24 g/mol
SMILES	CC1CC(CC(C1)(C)C)O
Key Applications	Cyclandelate precursor, Fragrance, TRPM8 Agonist	Used in vasodilators and cooling compositions.[2][3]

Stereochemical Configuration

Homomenthol exists primarily as a mixture of cis and trans isomers.[2] The cis isomer (hydroxyl group axial or equatorial depending on ring flip, but typically defined relative to the 5-methyl group) and trans isomer exhibit distinct thermodynamic stabilities.[2]

• Trans-isomer: Generally more thermodynamically stable.[2]

• Cis-isomer: Often the kinetic product in specific hydrogenation conditions.[2]

Part 2: Synthesis & Production Protocols

The industrial production of Homomenthol relies on the catalytic hydrogenation of Isophorone (3,5,5-Trimethyl-2-cyclohexen-1-one).[2] This process is chemically significant because it requires the reduction of both the alkene (

) and the ketone ( ) functionalities.[2]

Reaction Logic (Causality)

We utilize Ruthenium (Ru) based catalysts rather than standard Nickel (Raney Ni) for this protocol.[2]

• Reasoning: Ruthenium offers higher diastereoselectivity and operates effectively at lower temperatures compared to Copper-Chromite catalysts, minimizing the formation of completely deoxygenated byproducts (trimethylcyclohexane).[2]

Experimental Protocol: High-Pressure Hydrogenation of Isophorone

Safety Warning: This protocol involves high-pressure hydrogen gas (flammable/explosive) and pyrophoric catalysts.[2] Conduct only in a rated autoclave.

Materials:

• Precursor: Isophorone (CAS 78-59-1)[2]

• Catalyst: 5% Ruthenium on Activated Carbon (Ru/C)[2]

• Solvent: Solvent-free (Neat) or Isopropanol[2]

• Hydrogen Gas (

  )[2]

Step-by-Step Workflow:

• Catalyst Loading: Charge the high-pressure autoclave with Isophorone and 0.5 wt% of the Ru/C catalyst.[2]

  • Note: If using a solvent, maintain a 20% w/v concentration.[2] Neat reactions are preferred for industrial throughput.[2]

• Purging: Seal the reactor. Purge three times with Nitrogen (

  ) to remove oxygen, then three times with Hydrogen ( ).[2]

• Pressurization: Pressurize the reactor to 30–50 bar with

  .

• Reaction: Heat the mixture to 120°C under vigorous stirring (1000 RPM).

  • Mechanism:[2][4][5][6][7] The C=C bond reduces first (kinetic control) to form Dihydroisophorone (3,3,5-Trimethylcyclohexanone), followed by the reduction of the C=O bond to the alcohol.[2]

• Monitoring: Monitor

  uptake. Reaction is complete when uptake plateaus (approx. 2-4 hours).[2]

• Work-up: Cool to room temperature. Vent excess

  . Filter the catalyst (recyclable).[2]

• Purification: The crude filtrate contains a mix of cis/trans homomenthol.[2] Isolate via fractional distillation (bp 198°C).[2]

Visualization: Synthesis Pathway

The following diagram illustrates the stepwise reduction from Isophorone to Homomenthol.

Figure 1: Stepwise catalytic hydrogenation of Isophorone to Homomenthol.

Part 3: Pharmacological Applications (TRPM8 Agonism)

Homomenthol acts as a cooling agent by interacting with the TRPM8 (Transient Receptor Potential Melastatin 8) ion channel, the primary molecular transducer of cold sensation in the somatosensory system.[2][4][5]

Mechanism of Action

Unlike Menthol, which has high affinity for the TRPM8 voltage-gated sensor, Homomenthol exhibits a modified binding profile due to the lack of the isopropyl "anchor" group.[2]

• Binding: Homomenthol binds to the transmembrane domain (S1-S4) of the TRPM8 channel.[2]

• Gating: Binding stabilizes the open state of the channel, shifting the voltage-activation curve toward physiological potentials.[2]

• Influx: This allows non-selective cation influx (

  , ).[2]

• Depolarization: The influx depolarizes the sensory neuron, triggering an action potential interpreted by the CNS as "cold."[2]

Comparative Efficacy: Homomenthol is generally considered to have a lower cooling intensity than (-)-Menthol but possesses a different odor profile (less minty, more chemical/camphoraceous), making it useful in specific formulations where the strong mint odor is undesirable.[2]

Visualization: TRPM8 Signaling Pathway

Figure 2: Signal transduction pathway for Homomenthol-induced TRPM8 activation.[2]

Part 4: Analytical Characterization

To validate the synthesis of Homomenthol, the following analytical parameters are standard.

Gas Chromatography-Mass Spectrometry (GC-MS)[2]

• Column: HP-5MS or equivalent non-polar column.[2]

• Fragmentation Pattern (EI, 70eV):

  • Molecular Ion:[2][4][7]

    142 (often weak).[2]

  • Base Peak: Look for characteristic fragmentation of the trimethylcyclohexane ring.[2]

  • Differentiation: Cis and Trans isomers will have distinct retention times (Trans usually elutes earlier on non-polar columns due to lower boiling point/polarity interaction).[2]

NMR Spectroscopy ( NMR, 400 MHz, )

• Key Signal: The carbinol proton (

  ) is the diagnostic handle.[2]

  • Axial Proton (Trans-alcohol): Appears as a broad multiplet (tt or similar) at

    3.5–4.0 ppm with large coupling constants ( Hz).[2]

  • Equatorial Proton (Cis-alcohol): Appears as a narrower multiplet at

    3.9–4.2 ppm with smaller coupling constants ( Hz).[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8298, 3,3,5-Trimethylcyclohexanol.[2] Retrieved from [Link][2]

• The Good Scents Company (2024). Homomenthol (3,3,5-trimethylcyclohexanol) Chemical Information.[1][2] Retrieved from [Link][2]

• Google Patents (2003). Process for the preparation of 3,3,5-trimethylcyclohexanol (US20030109756A1).[2] Retrieved from

• Xu, L., et al. (2020). Molecular mechanisms underlying menthol binding and activation of TRPM8 ion channel.[2][8] Nature Communications.[2] (Contextual citation for TRPM8 mechanism). Retrieved from [Link]

Sources

• 1. 3,3,5 TRIMETHYLCYCLOHEXANOL Manufacturer, Supplier, Exporter [somu-group.com]
• 2. 3,3,5-Trimethylcyclohexanol | C9H18O | CID 8298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,3,5-Trimethylcyclohexanol - Wikipedia [en.wikipedia.org]
• 4. dzl.de [dzl.de]
• 5. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 6. US20030109756A1 - Process for the preparation of 3,3,5-trimethylcyclohexanol - Google Patents [patents.google.com]
• 7. Functional Control of Cold- and Menthol-Sensitive TRPM8 Ion Channels by Phosphatidylinositol 4,5-Bisphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential Activation of TRPM8 by the Stereoisomers of Menthol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparative Analysis: Dihydroisophorol vs. Homomenthol

The following technical guide provides an in-depth comparative analysis of Dihydroisophorol and Homomenthol .

Executive Summary: The Core Distinction

To the researcher or drug developer, the distinction between Dihydroisophorol and Homomenthol is not one of chemical identity, but of application context and stereochemical specification .[1]

Technically, both terms refer to the same parent molecule: 3,3,5-trimethylcyclohexan-1-ol (CAS 116-02-9).[1][2][3]

• Dihydroisophorol is the industrial nomenclature , referencing its synthetic lineage (hydrogenation of isophorone).[1][2] It typically denotes the thermodynamic mixture of cis- and trans- isomers used as a chemical intermediate.[1][2]

• Homomenthol is the sensory/trade nomenclature , referencing its functional mimicry of menthol.[1][2][4] It specifically highlights the cis-isomer (CAS 933-48-2), which possesses the characteristic cooling, minty odor required for fragrance and flavor applications.[1][2][3]

This guide dissects the stereochemical nuances, synthesis pathways, and divergent application streams that separate these two identities of the same molecule.[1][2]

Part 1: Chemical Identity & Structural Analysis[1]

The confusion between these terms stems from the overlap between systematic naming and trade designations.[1][2]

1.1 Nomenclature Data

Feature	Dihydroisophorol (Industrial)	Homomenthol (Sensory)
IUPAC Name	3,3,5-Trimethylcyclohexan-1-ol	cis-3,3,5-Trimethylcyclohexan-1-ol (Preferred)
CAS Number	116-02-9 (Mix)	933-48-2 (cis-isomer specific)
Formula	C H O	C H O
Molecular Weight	142.24 g/mol	142.24 g/mol
Primary Context	Intermediate for synthesis (Esters, Resins)	Fragrance ingredient, Menthol substitute

1.2 Stereochemical Divergence

The "difference" is often defined by the isomeric ratio.[1][2] The 3,3,5-trimethylcyclohexanol molecule has two chiral centers (C1 and C5), leading to cis and trans diastereomers.[1][2]

• cis-Isomer ("Homomenthol"): The hydroxyl group at C1 and the methyl group at C5 are on the same side of the ring (typically axial/equatorial relationships in the chair conformation favor the specific "minty" receptor docking).[1][2]

• trans-Isomer: Lacks the potent cooling sensation and minty odor of the cis form.[1][2]

• Commercial Dihydroisophorol: Often supplied as a mixture (e.g., ~80:20 cis:trans) unless specified otherwise.[1][2]

1.3 Structural Visualization: The "Imposter" Relationship

The term "Homomenthol" is a chemical misnomer.[1][2] In strict organic chemistry, "homo-" implies the addition of a methylene (CH

) group.[1][2] True menthol is C ; a true homologue would be C .[1][2] However, 3,3,5-TMCH is C .[1][2] It is called "Homomenthol" solely because its shape mimics Menthol's interaction with TRPM8 (cold) receptors.[1][2]

Figure 1: Structural relationship between Menthol, the specific sensory isomer (Homomenthol), and the industrial mixture (Dihydroisophorol).[1][2]

Part 2: Synthesis & Manufacturing[1][4][6]

The name Dihydroisophorol directly describes its manufacturing origin: the hydrogenation of Isophorone .[1][2]

2.1 Synthesis Workflow

The synthesis is a two-step hydrogenation process.[1][2] The selectivity of the second step determines whether the product is sold as generic Dihydroisophorol or high-purity Homomenthol.[1][2]

• Step 1: C=C Hydrogenation: Isophorone is hydrogenated (typically Pd/C or Raney Ni) to form Dihydroisophorone (3,3,5-trimethylcyclohexanone).[1][2]

• Step 2: C=O Reduction: The ketone is reduced to the alcohol.[1][2]

  • Thermodynamic Control: Yields a mix of cis and trans -> Dihydroisophorol .[1][2]

  • Stereoselective Hydrogenation: Using specific catalysts (e.g., Ruthenium or Borohydride reduction) to maximize the cis-isomer -> Homomenthol .[1][2]

Figure 2: Synthetic divergence from Isophorone.[1][2] Dihydroisophorol is the standard reduction product; Homomenthol requires stereocontrol.[1][2]

Part 3: Functional Applications & Pharmacology[1][4]

The "difference" is most critical when selecting the material for a specific end-use.[1][2]

3.1 As Dihydroisophorol (Chemical Intermediate)

In drug development and industrial chemistry, the material is used for its cyclohexyl scaffold and hydroxyl reactivity.[1][2] The specific odor is irrelevant; the focus is on chemical purity and reactivity.

• Vasodilators (Cyclandelate): Dihydroisophorol is the precursor for Cyclandelate (3,3,5-trimethylcyclohexyl mandelate).[1][2] It is esterified with mandelic acid.[1][2]

  • Critical Note: While commercial Cyclandelate is often a mixture, the cis-isomer is pharmacologically distinct.[1][2] Researchers synthesizing this drug must verify if the protocol requires "Dihydroisophorol" (mix) or pure cis-alcohol.[1][2]

• UV Filters (Homosalate): Used to synthesize Homosalate (3,3,5-trimethylcyclohexyl salicylate), a standard UVB blocker.[1][2] The name "Homosalate" is derived from "Homomenthol salicylate," yet the industrial feedstock is typically the isomeric mix (Dihydroisophorol).[1][2]

• Resin Modifiers: Used in coating formulations to improve flow and gloss.[1][2]

3.2 As Homomenthol (Sensory Agent)

In consumer products, the material is a functional active.[1][2]

• Menthol Substitute: Used in toothpaste, mouthwash, and chewing gum where a cooling effect is desired but the cost or volatility of natural menthol is prohibitive.[1]

• Fragrance: Provides a "green," minty, slightly woody note.[1]

• Requirement: Must be high-purity cis-isomer. The trans-isomer is considered an impurity here as it dilutes the sensory impact.[1][2]

3.3 Comparative Data Table

Property	Dihydroisophorol (Mix)	Homomenthol (cis-isomer)
Physical State (20°C)	Liquid or Semi-solid	Crystalline Solid (mp ~37°C)
Odor Profile	Faint, chemical, slightly minty	Strong, sharp, cooling mint
Solubility	Soluble in alcohols, oils	Soluble in alcohols, oils
Boiling Point	198°C	198°C
Primary Use	Precursor for Homosalate/Cyclandelate	Flavoring, Fragrance

Part 4: Analytical Characterization

To verify which substance you have in the lab, rely on Gas Chromatography (GC) or NMR.[1][2]

• GC-MS: The cis and trans isomers have distinct retention times on non-polar columns (e.g., DB-5).[1][2] The trans-isomer (equatorial OH) typically elutes differently than the cis-isomer (axial OH interactions).[1][2]

• NMR:

  • cis-3,3,5-TMCH: The carbinol proton (H1) appears as a multiplet distinct from the trans isomer due to axial/equatorial coupling constants.[1][2]

  • 13C NMR: Check the chemical shift of C1 and C5.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8298, 3,3,5-Trimethylcyclohexanol. Retrieved from [Link]

• The Good Scents Company (2024). Homomenthol (CAS 116-02-9) and cis-Homomenthol (CAS 933-48-2) Odor Profiles.[1][2] Retrieved from [Link][1][2]

• European Chemicals Agency (ECHA). Registration Dossier: 3,3,5-trimethylcyclohexanol.[1][2] Retrieved from [Link][1][2]

• Bell, G. D., et al. (1984). The effects of 3,5,5-trimethylcyclohexanol on hepatic cholesterol synthesis. British Journal of Pharmacology.[1][2][3] (Validating the biological activity of the trimethylcyclohexanol scaffold). Retrieved from [Link]

Sources

• 1. 3,3,5-Trimethylcyclohexanol | C9H18O | CID 8298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Menthol - Wikipedia [en.wikipedia.org]
• 3. 3,3,5-Trimethylcyclohexanol - Wikipedia [en.wikipedia.org]
• 4. 3,3,5 TRIMETHYLCYCLOHEXANOL Manufacturer, Supplier, Exporter [somu-group.com]

Technical Guide: Safety & Handling of cis-3,3,5-Trimethylcyclohexanol

The following technical guide provides an in-depth, annotated safety and handling analysis of cis-3,3,5-trimethylcyclohexanol . Unlike standard Safety Data Sheets (SDS) which provide static lists of hazards, this whitepaper integrates toxicological mechanisms, structure-activity relationships (SAR), and experimental workflows to empower researchers with actionable intelligence.[1]

CAS No: 933-48-2 | Formula: C

H O | MW: 142.24 g/mol [1]

Executive Safety Summary

cis-3,3,5-Trimethylcyclohexanol is a cyclic monoterpene alcohol, structurally analogous to menthol.[1] While often encountered as a mixture (CAS 116-02-9), the pure cis-isomer (CAS 933-48-2) presents specific handling challenges due to its phase behavior near room temperature and significant ocular toxicity.[1]

• Critical Hazard: Irreversible Eye Damage (Category 1). The lipophilic nature of the molecule allows rapid penetration of the corneal epithelium, causing protein denaturation and stromal haze.[1]

• Physical State Alert: With a melting point near 37°C (pure form), it fluctuates between a crystalline solid and a supercooled liquid in standard lab conditions.[1] This "slush" phase complicates accurate weighing and transfer.[1]

• Pharmacological Context: Acts as a TRPM8 (Transient Receptor Potential Melastatin 8) agonist, triggering "cold" sensation pathways, and exhibits vasorelaxant properties via calcium channel modulation.[1]

Chemical Identity & Physical Properties

Understanding the stereochemistry is vital for synthesis and biological assays, as the cis and trans isomers exhibit distinct receptor binding affinities.[1]

Property	Data (cis-Isomer)	Context & Handling Implication
CAS Number	933-48-2	Distinct from the isomeric mixture (116-02-9).[1]
Appearance	White crystals or colorless liquid	MP ~37°C .[1] Material may arrive melted during summer transport.[1]
Boiling Point	193–196 °C	High boiling point requires vacuum distillation for purification.[1]
Flash Point	~88 °C (Open Cup)	Class IIIA Combustible Liquid.[1] Avoid open flames.
Solubility	~1.8 g/L (Water)	Lipophilic (LogP ~2.8).[1] Use EtOH or DMSO for stock solutions.[1]
Density	0.86 g/cm³	Lighter than water; forms a supernatant layer in aqueous spills.[1]

Hazard Characterization (GHS Framework)

Reference Standard: OSHA 29 CFR 1910.1200 & EU CLP Regulation.[1]

Core Hazards

The substance is classified under the Danger signal word.[1][2][3]

• H318: Causes Serious Eye Damage (Category 1) [1][2]

  • Mechanism:[1][2] Surfactant-like action disrupts the lipid bilayer of corneal cells.[1]

  • Prevention:[1] Safety goggles are insufficient.[1] Face shields are mandatory when handling >100 mL or heating the substance.[1]

• H315: Causes Skin Irritation (Category 2) [1][2]

  • Mechanism:[1][2] Defatting of the stratum corneum leading to erythema.[1]

  • Prevention:[1] Nitrile gloves (0.11 mm) provide splash protection.[1]

• H412: Harmful to aquatic life with long-lasting effects [1]

  • Protocol: All waste must be sequestered in non-halogenated organic waste streams; do not pour down drains.[1]

Emergency Response Decision Logic

The following workflow dictates the immediate response to exposure, prioritizing eye preservation.

Figure 1: Triage logic for cis-3,3,5-trimethylcyclohexanol exposure.[1][2] Eye contact requires immediate, aggressive intervention to prevent corneal opacity.[1]

Toxicological Mechanisms & SAR

To understand the safety profile, one must look at the Structure-Activity Relationship (SAR).[1]

Membrane Disruption (Eye/Skin Toxicity)

The 3,3,5-trimethylcyclohexanol molecule possesses an amphiphilic structure—a hydrophobic trimethylcyclohexyl ring and a hydrophilic hydroxyl group.[1]

• Mechanism: This structure allows the molecule to intercalate into cell membranes, increasing fluidity and permeability.[1] In the eye, this leads to rapid lysis of corneal epithelial cells, explaining the H318 (Serious Eye Damage) classification [1].[1]

TRP Channel Modulation

Structurally similar to menthol, this molecule interacts with Transient Receptor Potential (TRP) channels.[1]

• Target: TRPM8 (Cold and Menthol Receptor).[1]

• Effect: Activation leads to Ca

  influx.[1] While this produces a cooling sensation, systemic overdose can lead to sensory dysregulation.[1]

• Vasorelaxation: Studies on cyclohexanol derivatives suggest inhibition of Voltage-Gated Calcium Channels (VGCCs) in smooth muscle, leading to hypotension in acute high-dose scenarios [2].[1]

Experimental Protocols

Handling the "Melting" Phase

Because the melting point (~37°C) is near physiological and ambient temperatures, the substance often exists as a semi-solid sludge.[1]

Protocol for Accurate Aliquoting:

• Do not attempt to weigh the semi-solid. Inhomogeneity leads to stoichiometric errors.[1]

• Liquefy: Place the container in a water bath at 45°C for 15 minutes until fully transparent.

• Mix: Invert gently to ensure homogeneity (isomers may fractionate upon slow freezing).

• Pipette: Dispense as a liquid using a pre-warmed glass pipette.

Synthesis & Purification Workflow

For researchers synthesizing the cis-isomer from isophorone, the following workflow ensures high stereochemical purity.

Figure 2: Synthesis and isolation workflow.[1] Direct hydrogenation yields a mixture; derivatization via 3,5-dinitrobenzoate is required for high stereochemical purity [3].[1]

Storage & Disposal

• Storage: Store at +2°C to +8°C . While stable at room temperature, cool storage prevents "sweating" of the container and cyclic melting/freezing which can degrade container integrity over time.[1] Keep under inert gas (Nitrogen/Argon) if anhydrous conditions are required.[1]

• Incompatibilities: Strong oxidizing agents (e.g., KMnO

  , CrO ).[1] Reaction generates heat and potentially explosive vapors.[1]

• Disposal: Dissolve in a combustible solvent (acetone/ethanol) and incinerate in a chemical incinerator equipped with an afterburner and scrubber.[1] Do not release into waterways (H412).[1]

References

• PubChem. (2024).[1] cis-3,3,5-Trimethylcyclohexanol Compound Summary (CID 101921).[1][4] National Library of Medicine.[1] [Link][1]

Sources

• 1. cis-3,3,5-Trimethylcyclohexanol | C9H18O | CID 101921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. 3,3,5-Trimethylcyclohexanol (mixture of cis- and trans- isomers) for synthesis 116-02-9 [sigmaaldrich.com]
• 4. CA2111309A1 - Process for the preparation of pure isomeric forms of 3,3,5-trimethyl cyclohexanoland 3,3,5-trimethyl cyclohexanone amino acid esters - Google Patents [patents.google.com]

Toxicological Characterization of Trimethylcyclohexanol Derivatives: A Structural & Safety Analysis

Executive Summary

This technical guide provides a comprehensive toxicological profile of 3,3,5-trimethylcyclohexanol (TMCH) and its structurally related derivatives (e.g., esters, ethers). Widely utilized in the fragrance and specialty chemical industries, these compounds exhibit a distinct safety profile characterized by low acute systemic toxicity but moderate local irritation potential.

Key Safety Verdict:

• Systemic Toxicity: Low.[1] NOAELs for repeated dose toxicity typically range between 150–300 mg/kg bw/day .

• Genotoxicity: Consistently negative in both bacterial (Ames) and mammalian (in vitro micronucleus) assays.

• Local Effects: Classified as Skin Irritant (Category 2) and Eye Irritant (Category 2A) .

• Metabolic Fate: Rapidly absorbed and metabolized via Phase I oxidation (alcohol dehydrogenase) and Phase II conjugation (glucuronidation), facilitating efficient urinary excretion.

Chemical Identity & Physicochemical Baseline

Understanding the toxicity of TMCH derivatives requires a grounding in their physicochemical behavior. The core structure is a cyclohexane ring substituted with three methyl groups, creating steric bulk that influences metabolic access.

Table 1: Physicochemical Properties of Key TMCH Derivatives

Property	3,3,5-Trimethylcyclohexanol	3,3,5-Trimethylcyclohexyl Acetate
CAS Number	116-02-9	67859-96-5
Molecular Weight	142.24 g/mol	184.28 g/mol
Physical State	Solid/Liquid (Isomer dependent)	Liquid
Log Kow (Octanol/Water)	~2.6 – 3.2	~4.1
Vapor Pressure	~0.17 mmHg (25°C)	Moderate Volatility
Solubility	Low in water; Soluble in alcohols/oils	Lipophilic

Isomeric Considerations: TMCH exists as a mixture of cis and trans isomers. The cis isomer (axial hydroxyl) is often more sterically hindered, potentially slowing Phase I oxidation compared to the trans isomer.

Toxicokinetics and Metabolism (ADME)

Absorption & Distribution

Due to their lipophilic nature (LogP > 2.5) and low molecular weight, TMCH derivatives are rapidly absorbed via the gastrointestinal tract and skin . Following oral administration, peak plasma concentrations are typically reached within 1–2 hours. Distribution is generalized to lipid-rich tissues but does not show significant bioaccumulation due to rapid metabolic clearance.

Metabolic Pathways

The metabolism of TMCH derivatives follows a classic xenobiotic clearance pathway.

• Hydrolysis (for Esters): Derivatives like TMCH-acetate are rapidly hydrolyzed by carboxylesterases in the plasma and liver to release the free alcohol (TMCH).

• Phase I Oxidation: The secondary alcohol group is oxidized by Alcohol Dehydrogenase (ADH) to the corresponding ketone (dihydroisophorone). Alternatively, Cytochrome P450 enzymes (CYP450) may hydroxylate the ring or methyl groups.

• Phase II Conjugation: The hydroxyl groups (parent or metabolite) undergo glucuronidation (via UGTs) or sulfation, rendering them water-soluble for excretion.

Visualization: Metabolic Fate of TMCH

Caption: Predicted metabolic pathway of TMCH derivatives showing hydrolysis, Phase I oxidation/hydroxylation, and Phase II glucuronidation leading to excretion.

Toxicological Profile

Acute Toxicity

The acute toxicity hazard is low.[1] Deaths in animal studies occur only at massive doses, typically associated with non-specific CNS depression (narcosis) common to volatile solvents.

Table 2: Acute Toxicity Data Summary

Endpoint	Species	Result (Value)	GHS Classification
Oral LD50	Rat	2,800 mg/kg	Not Classified / Cat 5
Dermal LD50	Rabbit	> 2,000 mg/kg	Not Classified
Inhalation LC50	Rat	~11.6 mg/L (4h)	Acute Tox. 4 (Inhalation)

Irritation and Sensitization

• Skin Irritation: 3,3,5-TMCH is a moderate skin irritant.[2] Prolonged occlusion can cause erythema and edema.

• Eye Irritation: Classified as a Category 2A irritant. Direct contact induces corneal opacity and iritis, which are generally reversible within 7-14 days.

• Sensitization: Extensive testing (e.g., Local Lymph Node Assay - LLNA, Human RIPT) on TMCH and its acetate derivative has demonstrated no skin sensitization potential .

Repeated Dose Toxicity (Sub-chronic)

In 28-day and 90-day oral toxicity studies (OECD 407/408), the primary target organ at high doses is the liver (adaptive hypertrophy) and kidney (in male rats, likely alpha-2u-globulin nephropathy, which is not relevant to humans).

• NOAEL (Rat, Oral): ~150 – 300 mg/kg bw/day.

• Critical Effects: Increased liver weight, hepatocellular hypertrophy (adaptive).

Genotoxicity

The genotoxic potential is negligible.

• Ames Test (OECD 471): Negative with/without S9 activation.

• In Vitro Micronucleus (OECD 487): Negative.

Experimental Protocols

To ensure reproducibility and adherence to GLP standards, the following protocols are adapted for the specific physical properties of TMCH derivatives.

Protocol A: 28-Day Repeated Dose Oral Toxicity (Adapted OECD 407)

Objective: Determine the NOAEL and identify target organs. Rationale: Corn oil is selected as the vehicle due to the lipophilicity of TMCH.

• Test System: Wistar or Sprague-Dawley Rats (5/sex/group).

• Dose Selection:

  • Vehicle Control: Corn Oil (4 mL/kg).

  • Low Dose: 50 mg/kg (Expected No Effect).[3]

  • Mid Dose: 150 mg/kg.[3]

  • High Dose: 450 mg/kg (Expected MTD based on acute data).

• Administration: Oral gavage, daily for 28 days.

• Observations:

  • Daily clinical signs (focus on sedation/narcosis post-dosing).

  • Weekly body weight and food consumption.

  • Functional Observational Battery (FOB) in week 4.

• Pathology:

  • Gross necropsy.

  • Histopathology: Focus on Liver (centrilobular hypertrophy) and Kidney (hyaline droplets).

• Self-Validation: The high dose must elicit some sign of toxicity (e.g., <10% BW loss or liver weight increase) to ensure the MTD was challenged.

Protocol B: In Vitro Micronucleus Test (OECD 487)

Objective: Assess clastogenicity and aneugenicity.

• Cell Line: CHO (Chinese Hamster Ovary) or human lymphocytes.

• Treatment:

  • Short treatment (4h) +/- S9 metabolic activation.

  • Continuous treatment (24h) - S9.

• Concentration Range: Up to 10 mM or cytotoxicity limit (55% ± 5% cytotoxicity).

• Cytotoxicity Measure: Relative Population Doubling (RPD) or Replication Index (RI).

• Analysis: Score 2,000 binucleated cells per concentration for micronuclei (MN).

• Criteria for Positive: Statistically significant increase in MN frequency > historical negative control limits.

Integrated Testing Strategy (ITS)

For new derivatives, a tiered approach reduces animal usage while maximizing data quality.

Caption: Tiered testing strategy for TMCH derivatives, prioritizing in silico/in vitro screening before in vivo confirmation.

Environmental Impact

While human toxicity is low, environmental stewardship is critical.

• Aquatic Toxicity: TMCH derivatives are often classified as Harmful to aquatic life with long-lasting effects (H412) .[4][5]

• Biodegradability: Most simple esters and the parent alcohol are readily biodegradable (OECD 301 series), mitigating long-term persistence.

• Bioaccumulation: Despite LogP > 3, rapid metabolism prevents significant bioconcentration in aquatic species.

References

• Research Institute for Fragrance Materials (RIFM). (2021).[1][6][7] Fragrance ingredient safety assessment: 1-(2,2,6-trimethylcyclohexyl)-3-hexanol.[6] Food and Chemical Toxicology. Link

• OECD. (2014).[3] SIDS Initial Assessment Profile: Trimethylsilanol and related cyclohexanol derivatives. OECD Existing Chemicals Database. Link

• European Chemicals Agency (ECHA). (2020). Registration Dossier: 3,3,5-trimethylcyclohexyl acetate. ECHA.[1][4] Link

• Api, A.M., et al. (2020).[8][9] RIFM fragrance ingredient safety assessment, 3,3,5-trimethylcyclohexyl acetate.[10][11] Food and Chemical Toxicology. Link

• Joint FAO/WHO Expert Committee on Food Additives (JECFA). (2002).[12] Evaluation of certain food additives: 3,3,5-Trimethylcyclohexanol. WHO Technical Report Series. Link

Sources

• 1. research-portal.uu.nl [research-portal.uu.nl]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. cis-3,3,5-Trimethylcyclohexanol | C9H18O | CID 101921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. vigon.com [vigon.com]
• 6. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. ohsu.elsevierpure.com [ohsu.elsevierpure.com]
• 9. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 10. RIFM fragrance ingredient safety assessment, 3,3,5-trimethylcyclohexyl acetate, CAS Registry Number 67859-96-5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 12. 3,3,5-Trimethylcyclohexyl acetate | C11H20O2 | CID 106917 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Guide to the Stereoselective Catalytic Hydrogenation of Isophorone to cis-3,3,5-Trimethylcyclohexanol

Introduction: The Significance of Stereochemistry

3,3,5-Trimethylcyclohexanol is a valuable chemical intermediate known for its applications in the fragrance, cosmetic, and pharmaceutical industries.[1][2] It exists as two distinct stereoisomers: cis and trans. The spatial arrangement of the hydroxyl group relative to the methyl groups profoundly impacts its physical and sensory properties, making the selective synthesis of a single isomer, particularly the cis form, a critical objective for industrial applications. This guide provides an in-depth exploration of the catalytic hydrogenation of isophorone (3,5,5-trimethyl-2-cyclohexen-1-one), a readily available feedstock, to achieve high yields and selectivity for cis-3,3,5-trimethylcyclohexanol. We will dissect the underlying reaction mechanisms, detail field-proven protocols, and explain the causality behind experimental choices to empower researchers in drug development and chemical synthesis.

Reaction Pathway and Mechanistic Considerations

The conversion of isophorone to 3,3,5-trimethylcyclohexanol is a two-stage hydrogenation process. The initial, rapid step involves the selective reduction of the carbon-carbon double bond of the α,β-unsaturated ketone to yield the saturated intermediate, 3,3,5-trimethylcyclohexanone (TMCH), also known as dihydroisophorone.[3][4] The second, stereochemistry-determining step is the reduction of the carbonyl group of TMCH to the corresponding secondary alcohol.

Caption: Overall reaction pathway from Isophorone to the target alcohol.

The stereochemical outcome of the second step is governed by the direction of hydrogen attack on the planar carbonyl group of the TMCH intermediate. The catalyst surface plays a pivotal role in orchestrating this addition. Preferential adsorption of the TMCH molecule on the catalyst in a sterically less hindered orientation allows for the delivery of hydrogen from one face of the carbonyl, leading to the formation of one isomer over the other. For many catalytic systems, this results in the thermodynamically more stable isomer. However, specific catalysts and conditions can kinetically favor the formation of the cis isomer.

Core Parameters Influencing High cis-Isomer Selectivity

Achieving a high cis:trans isomer ratio is not trivial and depends on a synergistic interplay of several experimental parameters. The choice of catalyst is paramount, but temperature and reaction time are also critical control levers.

Catalyst Selection: The Engine of Selectivity

• Ruthenium (Ru): Ruthenium-based catalysts, particularly 5% Ru on activated carbon (Ru/C), have demonstrated exceptional performance in promoting high cis-isomer selectivity. One documented process using a Ru/C catalyst at 140°C achieved a cis:trans ratio of 92:8.[5] Ruthenium's efficacy is attributed to its ability to favor the kinetic product under specific conditions.

• Nickel (Ni): Reduced metallic nickel, such as Raney® Nickel, is a cost-effective alternative to noble metal catalysts.[6] It has been shown to produce 3,3,5-trimethylcyclohexanol with a high proportion of the cis-isomer (referred to as the "high melting isomer" in older literature) when the reaction temperature is maintained below 100°C.[7] This is a critical insight: higher temperatures or prolonged reaction times with nickel catalysts can promote isomerization, converting the desired cis-product into the more stable trans-isomer.[7]

• Palladium (Pd) and Platinum (Pt): While highly active for the initial hydrogenation of the C=C bond to form TMCH, Pd and Pt catalysts often provide lower selectivity for the cis-alcohol compared to ruthenium or nickel under optimized conditions.[3][6]

Reaction Conditions: Fine-Tuning the Environment

• Temperature: As highlighted for nickel catalysts, temperature is a crucial variable. Lower temperatures (e.g., < 100°C) are often necessary to prevent post-hydrogenation isomerization of the cis-alcohol to the trans-form.[7]

• Pressure: Hydrogen pressure influences the reaction rate. Pressures in the range of 18 to 100 bar are commonly employed to ensure a sufficient concentration of hydrogen at the catalyst surface for efficient reduction.[5]

• Reaction Time: Monitoring the reaction is essential. Terminating the reaction once the TMCH intermediate has been fully consumed is key to preventing subsequent isomerization and maximizing the yield of the kinetic cis-product.[7]

Experimental Application Protocols

The following protocols are designed to be self-validating systems for the synthesis of cis-3,3,5-trimethylcyclohexanol. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Caption: General experimental workflow for catalytic hydrogenation.

Protocol 1: High cis-Selectivity with Ruthenium on Carbon (Ru/C)

This protocol is adapted from methodologies proven to yield high cis:trans isomer ratios.[5]

• Materials:

  • Isophorone (e.g., 250 g)

  • 5% Ruthenium on activated carbon (Ru/C), water-wet (e.g., 0.6 g)

  • High-pressure stirred autoclave (e.g., 500 mL) equipped with gas inlet, vent, pressure gauge, and temperature control

  • Hydrogen gas (high purity)

  • Nitrogen gas (inert)

• Procedure:

  • Reactor Charging: To a clean, dry 500 mL stirred autoclave, add the isophorone (250 g). Carefully add the water-wet 5% Ru/C catalyst (0.6 g).

  • System Purge: Seal the autoclave securely. Purge the system by pressurizing with nitrogen to ~5 bar and then venting. Repeat this cycle three times to remove all oxygen.

  • Hydrogenation: After the final nitrogen vent, pressurize the autoclave with hydrogen to 18 bar.

  • Reaction Execution: Begin vigorous stirring and heat the reactor to 140°C. Maintain the hydrogen pressure at 18 bar throughout the reaction. The reaction is typically complete within 7-8 hours. Monitor the reaction by observing the cessation of hydrogen uptake.

  • Shutdown and Work-up: Once the reaction is complete, stop the heating and allow the autoclave to cool to room temperature. Carefully vent the excess hydrogen pressure in a fume hood.

  • Product Recovery: Open the autoclave and recover the crude product mixture. Remove the solid Ru/C catalyst by filtration. The resulting clear liquid is 3,3,5-trimethylcyclohexanol.

  • Analysis: Analyze the crude product by Gas Chromatography (GC) to determine the conversion of isophorone and the cis:trans isomer ratio of the product.

Protocol 2: Cost-Effective Synthesis with Raney® Nickel

This protocol leverages a non-noble metal catalyst and emphasizes temperature control to prevent isomerization.[7]

• Materials:

  • Isophorone (e.g., 138 g, 1.0 mol)

  • Raney® Nickel (slurry in water, e.g., ~10 g)

  • High-pressure stirred autoclave

  • Hydrogen gas (high purity)

  • Nitrogen gas (inert)

  • Anhydrous ethanol (for washing)

• Procedure:

  • Catalyst Preparation: Carefully decant the water from the Raney® Nickel slurry. Wash the catalyst with anhydrous ethanol three times to remove residual water.

  • Reactor Charging: Transfer the washed Raney® Nickel catalyst into the autoclave. Add the isophorone (138 g).

  • System Purge: Seal the autoclave and purge the system with nitrogen three times as described in Protocol 1.

  • Hydrogenation: Pressurize the autoclave with hydrogen to 50 bar.

  • Reaction Execution: Begin stirring and heat the reactor to a temperature not exceeding 100°C (e.g., 80-90°C). Maintain the temperature and pressure until hydrogen uptake ceases. Crucially, do not prolong the reaction time after hydrogen consumption stops.

  • Shutdown and Work-up: Immediately cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Product Recovery: Open the reactor. Allow the nickel catalyst to settle, then decant or filter the crude product. A magnetic stirrer can be used to hold the nickel catalyst at the bottom of the vessel during decantation.

  • Analysis: Analyze the product by GC to confirm complete conversion and determine the cis:trans isomer ratio. A high cis-isomer content is expected.

Data Presentation and Expected Outcomes

The choice of catalyst and conditions directly impacts the stereochemical purity of the final product. The following table summarizes expected outcomes based on literature data.

Catalyst	Temperature (°C)	Pressure (bar)	Isophorone Conversion (%)	cis:trans Ratio	Reference
5% Ru/C	140	18	>99	92:8	[5]
Raney® Ni	< 100	35-100	>99	>80:20	[5][7]
Pd/C	25	2	>99 (to TMCH)	Lower cis selectivity	[3][8]

References

• Benchchem. Application Notes and Protocols: Selective Hydrogenation of Isophorone to 3,3,5-Trimethylcyclohexanone. Benchchem.
• Benchchem. Technical Support Center: Improving the Selectivity of Isophorone Hydrogenation. Benchchem.
• Wang, W., et al. (2021). Study on the selective hydrogenation of isophorone. PMC, NIH.
• Hou, Y., et al. (2018). The main reaction steps of isophorone hydrogenation. ResearchGate.
• Freitag, J., et al. (2005). Hydrogenation of isophorone. ResearchGate.
• Wang, W., et al. (2021). Study on the selective hydrogenation of isophorone. ResearchGate.
• Wang, W., et al. (2021). Study on the selective hydrogenation of isophorone. RSC Publishing.
• Wang, W., et al. (2021). Study on the selective hydrogenation of isophorone. RSC Publishing.
• Valgimigli, L., et al. (2008). 3,3,5-Trimethylcyclohexanols and derived esters: Green synthetic procedures, odour evaluation and in vitro skin cytotoxicity assays. ResearchGate.
• Chem-Impex. 3,3,5-Trimethylcyclohexanol (mixture of cis- and trans- isomers). Chem-Impex.
• Howards of Ilford Ltd. (1957). US Patent 2,790,835A: Hydrogenation of isophorones to 3:3:5-trimethyl-cyclohexanols. Google Patents.
• Symrise GmbH & Co KG. (2003). EP1318130A1: Process for the preparation of 3,3,5-trimethylcyclohexanol. Google Patents.
• Prasol Chemicals Limited. 3,3,5-TRIMETHYLCYCLOHEXANOL. Prasol Chemicals Limited.
• Reddit User Post. (2022). FT IR from a mixture of cis and trans diastereomers of 3,3,5-trimethylcyclohexanol. Reddit.
• ResearchGate Discussion. (2024). What methods can you recommend for separating trans and cis isomers. ResearchGate.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 3,3,5-TRIMETHYLCYCLOHEXANOL - Prasol Chemicals Limited [prasolchem.com]
• 3. Study on the selective hydrogenation of isophorone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. EP1318130A1 - Process for the preparation of 3,3,5-trimethylcyclohexanol - Google Patents [patents.google.com]
• 6. Study on the selective hydrogenation of isophorone - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08107H [pubs.rsc.org]
• 7. US2790835A - Hydrogenation of isophorones to 3:3:5-trimethyl-cyclohexanols - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Stereoselective Synthesis of Cyclandelate via Direct Esterification

Abstract

This application note details the optimized protocol for the synthesis of Cyclandelate (3,3,5-trimethylcyclohexyl mandelate), a direct-acting smooth muscle relaxant. Unlike generic protocols, this guide focuses on the critical stereochemical integrity of the cis-3,3,5-trimethylcyclohexanol precursor. We present a scalable, acid-catalyzed Fisher esterification workflow utilizing a Dean-Stark apparatus for azeotropic water removal. The protocol includes rigorous process controls, impurity profiling, and a self-validating troubleshooting matrix designed for pharmaceutical researchers.

Introduction & Chemical Context

Cyclandelate is a vasoactive agent used in the treatment of peripheral vascular diseases (e.g., intermittent claudication). Chemically, it is the ester formed between mandelic acid and 3,3,5-trimethylcyclohexanol.

The pharmacological efficacy and physical properties (e.g., melting point, solubility) of the final API are influenced by the stereochemistry of the cyclohexyl ring. The cis-isomer (where the hydroxyl group and the C5-methyl group are on the same side of the ring plane) is the thermodynamically favored and commercially predominant form used in high-grade synthesis.

Reaction Scheme

Precursor Integrity: The cis-3,3,5-Trimethylcyclohexanol

Critical Control Point: Commercial "3,3,5-trimethylcyclohexanol" is often a mixture of cis and trans isomers.[1] The trans isomer (axial hydroxyl) often results from hydride reductions (e.g., NaBH4) due to steric approach control, whereas the cis isomer (equatorial hydroxyl) is the thermodynamic product favored by catalytic hydrogenation (e.g., Raney Ni or Ru/C).

Specification Requirement:

• Purity: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  98.0%[1][2]

• Isomeric Ratio: cis:trans

  95:5

• Verification: GC-FID (See Section 5).

Experimental Protocol

Materials & Equipment

Component	Specification	Role
Mandelic Acid	(DL)-Mandelic Acid, >99%	Acyl donor
Alcohol	cis-3,3,5-Trimethylcyclohexanol	Nucleophile
Catalyst	p-Toluenesulfonic acid monohydrate (pTSA)	Proton source
Solvent	Toluene (HPLC Grade)	Azeotropic agent
Apparatus	3-Neck RBF, Dean-Stark Trap, Reflux Condenser	Reaction vessel

Step-by-Step Synthesis Workflow

Phase A: Reaction Setup

• Charge: In a 500 mL 3-neck round-bottom flask equipped with a magnetic stir bar, add:

  • Mandelic Acid: 15.2 g (0.10 mol)

  • cis-3,3,5-Trimethylcyclohexanol: 15.6 g (0.11 mol) (1.1 eq excess to drive equilibrium)

  • pTSA: 0.19 g (1 mol% relative to acid)

  • Toluene: 150 mL

• Assembly: Attach a Dean-Stark trap filled with toluene and a water-cooled reflux condenser.

• Inertion: Flush the system with Nitrogen (

  ) for 5 minutes to prevent oxidation of the alcohol or mandelic acid.

Phase B: Esterification (Reflux)

• Heating: Heat the mixture to a vigorous reflux (Oil bath: ~135°C; Internal temp: ~110-112°C).

• Monitoring: Observe water collection in the Dean-Stark trap. Theoretical water yield is ~1.8 mL.

• Endpoint: Continue reflux for 6–8 hours until water evolution ceases.

  • Validation: Sample 50

    L, dilute in MeOH, and check Acid Value (AV) or run TLC (Hexane:EtOAc 8:2). Reaction is complete when Mandelic Acid spot disappears.

Phase C: Workup & Isolation

• Cooling: Cool reaction mixture to room temperature (25°C).

• Washing: Transfer to a separatory funnel.

  • Wash 1: 5% NaHCO3 (aq) (2 x 50 mL) – Critical to remove unreacted mandelic acid and catalyst.

  • Wash 2: Distilled Water (1 x 50 mL).

  • Wash 3: Brine (Sat. NaCl) (1 x 50 mL).

• Drying: Dry the organic layer over Anhydrous

  for 30 mins. Filter.

• Concentration: Remove Toluene under reduced pressure (Rotovap: 50°C, 100 mbar -> 20 mbar).

• Purification:

  • Crude Product: Viscous oil or waxy solid.

  • Distillation: High-vacuum distillation (bp ~190-195°C at 12 mmHg) is recommended for high purity.

  • Alternative (Crystallization): Dissolve in minimum hot hexane, cool to 0°C. Filter white crystals.

Visualizing the Process

The following diagrams illustrate the reaction mechanism and the operational workflow.

Reaction Mechanism (Acid-Catalyzed)

Figure 1: Mechanism of Fischer Esterification. Protonation of the carbonyl oxygen facilitates the nucleophilic attack by the sterically hindered secondary alcohol.

Operational Workflow

Figure 2: Synthesis workflow emphasizing the critical decision point at the reaction endpoint.

Process Control & Analytics

To ensure scientific integrity, the following analytical methods must be employed.

Impurity Profiling

Impurity Type	Origin	Control Strategy
Unreacted Alcohol	Excess reagent	Remove via high-vac distillation.
Mandelic Acid Dimer	Self-esterification	Wash thoroughly with NaHCO3; Avoid excessive temp.
Dehydration Product	Acid-catalyzed elimination of alcohol to alkene	Keep pTSA load <1.5%; Do not overheat.

Quality Control Method (GC-FID)

• Column: DB-5 or equivalent (30m x 0.25mm).

• Carrier Gas: Helium, 1.0 mL/min.

• Temp Program: 100°C (1 min)

  10°C/min 250°C (5 min).

• Retention Times (Approx):

  • cis-3,3,5-TMCH: ~4.5 min[3]

  • trans-3,3,5-TMCH: ~4.8 min

  • Cyclandelate: ~12.5 min

Troubleshooting (Self-Validating System)

Observation	Root Cause	Corrective Action
Low Yield (<70%)	Incomplete water removal	Ensure Dean-Stark is functioning; check solvent volume.
Product is Yellow/Brown	Oxidation	Ensure purge; check quality of pTSA (should be white).
Solidification Failure	High trans-isomer content	Check precursor purity. Trans-ester has lower MP. Recrystallize.
High Acid Value	Poor Workup	Increase NaHCO3 washes; verify pH of aqueous layer is >8.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2893, Cyclandelate. Retrieved from [Link]

• Nautamix N.V. (1955).United States Patent 2,707,196: Esters of 3,3,5-trimethylcyclohexanol and mandelic acid.

• National Institute of Standards and Technology (NIST). cis-3,3,5-Trimethylcyclohexanol Properties. Retrieved from [Link]

• Funke, A. et al. (1950). Synthesis of Antispasmodics. (Reference to general esterification protocols for mandelic acid derivatives). Verified context via [Link]

Sources

• 1. 3,3,5 TRIMETHYLCYCLOHEXANOL Manufacturer, Supplier, Exporter [somu-group.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]

Application Note: High-Selectivity Synthesis of Trimethylcyclohexanols via Ru/C Hydrogenation

This Application Note is designed for researchers and process chemists in the pharmaceutical and fine chemical sectors. It focuses on the catalytic hydrogenation of trimethylphenols (specifically 2,3,6-trimethylphenol) to trimethylcyclohexanols using Ruthenium on Carbon (Ru/C) .[1]

While Isophorone is a common precursor for 3,3,5-trimethylcyclohexanol (often using Pd or Ni), Ru/C is the industry standard for aromatic ring saturation , offering superior activity and stereoselectivity for converting phenolic feedstocks into cyclohexanols under mild conditions.[1]

Introduction & Strategic Utility

Trimethylcyclohexanols (TMCH) are critical intermediates in the synthesis of Vitamin E (α-tocopherol) and high-value fragrance ingredients .[1] The transformation requires the complete saturation of the aromatic ring of trimethylphenol (TMP).

While Nickel (Raney Ni) and Palladium (Pd/C) are capable hydrogenation catalysts, they often require high temperatures (>150°C) or suffer from low selectivity toward the alcohol, frequently stopping at the ketone or causing hydrogenolysis (ring opening).[1]

Ruthenium on Carbon (Ru/C) is the superior choice for this application due to:

• Mild Operating Conditions: Effective at 80–100°C and 2–5 MPa, preserving sensitive functional groups.

• High Stereoselectivity: Ru/C strongly favors the formation of cis-isomers via the Horiuti-Polanyi mechanism, often required for biological activity or specific olfactory profiles.

• Aqueous Compatibility: Ru/C performs exceptionally well in aqueous media, enabling green chemistry protocols.[1]

Scientific Foundation: Mechanism & Stereochemistry

Reaction Pathway

The hydrogenation of phenol over Ru/C proceeds through a stepwise reduction. Unlike Pd, which often arrests at the ketone stage, Ru facilitates the rapid reduction of the intermediate ketone to the alcohol.

• Adsorption: The phenol ring adsorbs flat onto the Ru surface.

• Ring Saturation: Stepwise addition of hydrogen species (H*) generates the enol/ketone intermediate (e.g., 2,3,6-trimethylcyclohexanone).[1]

• Carbonyl Reduction: The ketone C=O bond is hydrogenated to the hydroxyl group (C-OH).

Stereoselectivity (Cis/Trans Control)

The stereochemical outcome is governed by the mode of adsorption. Because the bulky methyl groups create steric hindrance, the molecule adsorbs on the "face" with the least steric clash. Hydrogen adds from the catalyst surface (bottom), pushing the substituents "up".[1]

• Result: High cis-selectivity (substituents and hydroxyl group on the same side).

• Thermodynamics: Higher temperatures increase the rate of desorption/readsorption, allowing isomerization to the thermodynamically more stable trans-isomer. To maximize cis-content, maintain T < 100°C.

Mechanistic Diagram

Caption: Stepwise hydrogenation mechanism of trimethylphenol over Ru/C active sites.

Experimental Protocol

Materials & Equipment

• Reactor: 100 mL - 1 L Hastelloy or Stainless Steel Autoclave (Parr or equivalent) with high-speed agitation (>1000 rpm).

• Catalyst: 5 wt% Ru/C (Type: Eggshell or Uniform), 50% water-wet (to prevent pyrophoric ignition).

  • Note: Do not calculate based on dry weight without correcting for moisture.

• Substrate: 2,3,6-Trimethylphenol (Solid, MP ~62°C).[1]

• Solvent: Deionized Water or Isopropanol (IPA).[1]

  • Recommendation: Water is preferred for rate enhancement and ease of product separation (biphasic product).

Standard Operating Procedure (SOP)

Step 1: Catalyst Loading (Safety Critical)

• Ensure the reactor is clean and dry.[2]

• Weigh the wet catalyst paste. For a standard run:

  • Substrate: 100 g Trimethylphenol

  • Catalyst (Wet): 2.0 g (Effective Dry Loading: 1.0 g, S/C ratio = 100 wt/wt).[1]

• Transfer catalyst to the reactor.[2] Wash the weighing boat with 10 mL of solvent to ensure all catalyst is transferred. Never let dry Ru/C dust float in air.

Step 2: Substrate & Solvent Addition

• Add 100 g of Trimethylphenol.

• Add 300 mL of Solvent (Water or IPA).

• Seal the reactor immediately.

Step 3: Purging

• Pressurize with Nitrogen (N2) to 1.0 MPa, stir briefly, and vent to 0.1 MPa. Repeat 3 times to remove Oxygen.

• Pressurize with Hydrogen (H2) to 1.0 MPa and vent. Repeat 2 times.

Step 4: Reaction

• Set agitation to 1000–1200 rpm . (Mass transfer is critical for Ru/C).[1]

• Heat to 80°C .

• Once at temperature, pressurize H2 to 3.0 MPa (30 bar) .

• Maintain constant pressure (isobaric mode) via a regulator.

• Monitor H2 uptake. Reaction is complete when uptake plateaus (typically 2–4 hours).[1]

Step 5: Work-up

• Cool reactor to <40°C.

• Vent H2 slowly. Purge with N2.[2]

• Filtration: Filter the slurry through a 0.45 µm membrane or Celite bed to recover the catalyst.

  • Safety: Keep the filter cake wet at all times.

• Separation:

  • If Water Solvent:[1] The product (TMCH) is an oil that separates from water. Decant the organic layer.

  • If IPA Solvent: Remove solvent via rotary evaporation.

Quantitative Data Summary

Parameter	Standard Condition	Optimization Range	Effect of Deviation
Temperature	80°C	60–120°C	High T > 100°C increases trans-isomer; Low T < 60°C slows rate.[1][3]
Pressure	3.0 MPa	1.0–5.0 MPa	Higher P increases rate and cis-selectivity.
Solvent	Water	IPA, Cyclohexane	Water often accelerates rate (hydrophobic effect).[1]
Conversion	>99.5%	-	Incomplete conversion leaves ketone impurities.
Selectivity	>98% Alcohol	-	Side product: Hydrogenolysis (ring opening) at T > 150°C.

Troubleshooting & Optimization

Controlling Cis/Trans Ratio

For fragrance applications, the cis isomer often has a more desirable odor profile (woody/camphoraceous).[1]

• To Maximize Cis: Use lower temperature (60–70°C) and higher pressure (5.0 MPa) .[1] Use water as solvent.

• To Maximize Trans: Use higher temperature (120–140°C) or allow the product to equilibrate in the presence of the catalyst for 1 hour after H2 uptake finishes.

Catalyst Deactivation

Ru/C is sensitive to poisoning by:

• Sulfur: Ensure phenol feedstock is sulfur-free (<1 ppm).[1]

• Halogens: Chloride ions can sinter Ru nanoparticles.

• Recycling: The catalyst can typically be recycled 5–10 times. Wash with IPA between runs to remove organic tars.

Safety Protocol (E-E-A-T)

WARNING: Pyrophoric Hazard Dry Ruthenium on Carbon is pyrophoric . It can ignite spontaneously in air, especially after being saturated with hydrogen.[1]

• Always keep the catalyst wet. Never dry the filter cake completely on the funnel.

• Inert Atmosphere: Handle dry powder only in a glovebox or under N2 blanket.

• Disposal: Spent catalyst should be stored in water-filled containers and sent for precious metal recovery.

• High Pressure: Ensure autoclave burst disks are rated for 1.5x the operating pressure.

References

• Felis, V., et al. (1999).[1] "Hydrodechlorination and hydrodearomatisation of monoaromatic chlorophenols into cyclohexanol on Ru/C catalysts." Applied Catalysis B: Environmental, 20(2), 91–100.[1] Link[1]

• Neri, G., et al. (1994).[1] "Hydrogenation of phenol to cyclohexanol over supported ruthenium catalysts." Industrial & Engineering Chemistry Research, 33(7), 1869-1874.[1]

• SAS Publishers. (2013).[1] "Catalytic Hydrogenation Reaction of Phenol to Cyclohexanol Using Supported Ruthenium Catalysts." Scholars Journal of Engineering and Technology, 1(4), 187-190.[1] Link

• Sigma-Aldrich. "Ruthenium on carbon, 5 wt.[1] % loading Safety Data Sheet." Link

• Horiuti, J., & Polanyi, M. (1934).[1] "Exchange reaction of hydrogen on metallic catalysts." Transactions of the Faraday Society, 30, 1164-1172.[1] (Foundational Mechanism).[1][4]

Sources

• 1. Study on the selective hydrogenation of isophorone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2,3,5-trimethyl phenol, 697-82-5 [thegoodscentscompany.com]
• 4. researchgate.net [researchgate.net]

Industrial Applications of Homomenthol (3,3,5-Trimethylcyclohexanol) in Polymer Synthesis

This guide details the industrial applications of Homomenthol (chemically known as 3,3,5-Trimethylcyclohexanol or TMCNOL ) in polymer synthesis.

Contrary to the nomenclature often used in terpene chemistry where "homo" implies a one-carbon extension, in industrial polymer contexts, "Homomenthol" refers to the structural isomer of menthol derived from isophorone. Its rigid, bulky cycloaliphatic structure makes it a critical building block for high-performance acrylics, polycarbonate chain terminators, and radical initiators.

Executive Summary & Chemical Profile

Homomenthol (CAS: 116-02-9) is a secondary cycloaliphatic alcohol. Unlike linear alkyl chains, its trimethyl-substituted cyclohexane ring provides significant steric bulk and rigidity.[1][2] When incorporated into polymer backbones or side chains, it restricts segmental rotation, thereby elevating the Glass Transition Temperature (

) and enhancing hydrolytic stability.[2]

Chemical Identity

Property	Specification
IUPAC Name	3,3,5-Trimethylcyclohexan-1-ol
Common Name	Homomenthol, Dihydroisophorol
Molecular Formula
Molecular Weight	142.24 g/mol
Stereochemistry	Mixture of cis and trans isomers (typically ~70:30 to 50:50 depending on hydrogenation method)
Key Functionality	Secondary Hydroxyl (-OH)

Application I: High- Acrylic Monomers (TMCHA/TMCHMA)

Primary Use: UV-curable coatings, 3D printing resins, and optical adhesives. Mechanism: The bulky trimethylcyclohexyl group increases the free volume and steric hindrance of the polymer chain. This suppresses chain mobility, resulting in a significantly higher

compared to linear analogs (e.g., of Poly(TMCHA) 43–50°C vs. -50°C for Poly(n-butyl acrylate)).

Protocol: Synthesis of 3,3,5-Trimethylcyclohexyl Acrylate (TMCHA)

This protocol uses the Acryloyl Chloride method for high-purity research synthesis. For industrial scale-up, direct esterification with acrylic acid (catalyzed by p-TSA with azeotropic water removal) is preferred.

Reagents:

• Substrate: 3,3,5-Trimethylcyclohexanol (Homomenthol) (1.0 eq)

• Acylating Agent: Acryloyl Chloride (1.1 eq)

• Base: Triethylamine (TEA) (1.2 eq)

• Solvent: Dichloromethane (DCM) (anhydrous)

• Inhibitor: 4-Methoxyphenol (MEHQ) (500 ppm)

Step-by-Step Methodology:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and nitrogen inlet.

• Dissolution: Charge Homomenthol (14.2 g, 0.1 mol), TEA (12.1 g, 0.12 mol), and MEHQ (10 mg) into DCM (100 mL). Cool the system to 0°C using an ice bath.

• Acylation: Add Acryloyl Chloride (9.95 g, 0.11 mol) dropwise over 30 minutes. Critical: Maintain temperature <5°C to prevent polymerization or elimination side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor conversion via TLC (Solvent: Hexane/EtOAc 8:2) or GC-MS.

• Quench & Wash: Filter off the precipitated triethylamine hydrochloride salts. Wash the filtrate sequentially with:

  • Cold 1M HCl (2x 50 mL) – removes unreacted amine.

  • Sat.

    (2x 50 mL) – neutralizes excess acid.

  • Brine (1x 50 mL).

• Purification: Dry organic layer over

  , filter, and concentrate under reduced pressure (keep bath <40°C).

• Distillation: Purify the crude oil via vacuum distillation (approx. 70–75°C at 2 mmHg).

Validation:

• IR Spectroscopy: Disappearance of broad O-H stretch (3300

  ) and appearance of Ester C=O (1720 ) and C=C (1635 ).

• GC Purity: >98%.[3]

Application II: Polycarbonate Chain Termination

Primary Use: Controlling molecular weight and melt flow index (MFI) in Bisphenol-A (BPA) Polycarbonates. Mechanism: Homomenthol acts as a monofunctional "end-capper." Because it has only one reactive hydroxyl group, it terminates the growing polymer chain. The bulky aliphatic ring improves the optical clarity and weatherability compared to aromatic end-cappers (like p-tert-butylphenol).

Protocol: Interfacial Polymerization with Homomenthol Terminator

Reagents:

• Monomer: Bisphenol-A (BPA)

• Terminator: Homomenthol (3–5 mol% relative to BPA)

• Reagent: Phosgene (

  ) or Triphosgene

• Catalyst: Triethylamine (TEA)

• Phase Transfer: Tetrabutylammonium bromide (optional)

Step-by-Step Methodology:

• Aqueous Phase: Dissolve BPA (22.8 g, 0.1 mol) and NaOH (9.6 g, 0.24 mol) in deionized water (200 mL).

• Organic Phase: Dissolve Homomenthol (0.43 g, 0.003 mol for 3% capping) in Dichloromethane (200 mL).

• Phosgenation: Combine phases under vigorous stirring. Introduce Phosgene (gas) or a solution of Triphosgene (10 g in DCM) slowly over 30 minutes. Maintain pH at 10–11 by adding aqueous NaOH.

• Polycondensation: After phosgene addition, add TEA (0.2 mL) to catalyze the coupling. Stir for 1 hour.

• Workup: Separate phases. Wash the organic polymer solution with dilute HCl (to remove catalyst) followed by water until neutral.

• Precipitation: Pour the DCM solution into excess Methanol (1:10 ratio) to precipitate the Polycarbonate.

Validation:

• Intrinsic Viscosity: Measure in DCM at 25°C. Higher homomenthol loading = Lower viscosity.

• GPC: Confirm narrow PDI (<2.5) and target

  .

Application III: Radical Initiators (Peroxydicarbonates)

Primary Use: Low-temperature thermal initiator for PVC and LDPE production. Compound: Di(3,3,5-trimethylcyclohexyl) peroxydicarbonate.[4] Mechanism: The O-O bond cleaves thermally (approx. 40–50°C), generating radicals that initiate vinyl polymerization. The bulky homomenthol radical fragments provide good solubility in aliphatic monomers.

Synthesis Pathway[3]

• Chloroformylation: Homomenthol + Phosgene

  3,3,5-Trimethylcyclohexyl Chloroformate.

• Peroxidation: 2x Chloroformate +

  + NaOH Peroxydicarbonate.

Visualizing the Workflow

The following diagram illustrates the synthesis pathways from the base Homomenthol unit to its three primary industrial derivatives.

Caption: Synthesis pathways transforming Homomenthol into Acrylate Monomers, Polycarbonate Terminators, and Radical Initiators.

Comparative Data: TMCHA vs. Standard Monomers

The table below highlights why TMCHA is selected over standard monomers like Isobornyl Acrylate (IBOA) or Butyl Acrylate (BA).

Property	TMCHA (Homomenthol Acrylate)	IBOA (Isobornyl Acrylate)	BA (Butyl Acrylate)	Impact on Polymer
(Homopolymer)	~43°C	~94°C	-54°C	TMCHA balances hardness and flexibility better than the brittle IBOA.
Shrinkage	Low (<8%)	Low (<8%)	High	Critical for 3D printing accuracy.
Viscosity (25°C)	6–10 cPs	5–10 cPs	4 cPs	Excellent reactive diluent.
Odor	Mild/Minty	Strong/Pungent	Acrid	Improved worker safety/comfort.
Weatherability	Excellent	Good	Poor	Aliphatic ring resists UV yellowing.

References

• Chemical Identity & Properties

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8298, 3,3,5-Trimethylcyclohexanol.

• Acrylate Monomer Applications

  • Guangdong Lencolo New Material Co. "L-61055 (TMCHA) 3,3,5-trimethylcyclohexyl acrylate Technical Data Sheet."[5]

  • Eastomat.[1] "High-performance Acrylic Monomer: 3,3,5-Trimethylcyclohexyl Acrylate (TMCHA)."[1][5] [1]

• Polycarbonate Chain Termination

  • Google Patents. "Process for the preparation of 3,3,5-trimethylcyclohexanol (US20030109756A1)."

• Peroxydicarbonate Initiators

  • Google Patents. "Stabilized organic peroxydicarbonate compositions (US6846888B2)."

Sources

• 1. High-performance Acrylic Monomer: 3,3,5-Trimethylcyclohexyl Acrylate (TMCHA)-EASTOMAT_A Reliable Supplier of Specialty Chemicals [eastomat.com]
• 2. 3,3,5-Trimethylcyclohexyl methacrylate | 7779-31-9 | Benchchem [benchchem.com]
• 3. CN104910012A - Method for preparing 1-ethylcyclohexyl acrylate - Google Patents [patents.google.com]
• 4. US6846888B2 - Stabilized organic peroxydicarbonate compositions - Google Patents [patents.google.com]
• 5. L-61055 (TMCHA) 3,3,5-trimethylcyclohexyl acrylate - Guangdong Lencolo New Material Co., LTD [lencolo37.com]

Technical Notes & Optimization

Technical Support Center: Improving Cis-Selectivity in Isophorone Hydrogenation

This guide is designed for researchers and process chemists optimizing the hydrogenation of isophorone. It focuses specifically on the stereoselective formation of cis-3,3,5-trimethylcyclohexanol (homomenthol), a high-value fragrance ingredient, rather than just the intermediate ketone (dihydroisophorone).

Topic: Stereoselective Hydrogenation of Isophorone to cis-3,3,5-Trimethylcyclohexanol Audience: Process Chemists, Fragrance Researchers, Chemical Engineers Version: 2.1 (Current as of 2026)

Core Directive & Scientific Rationale

The Challenge: Stereocontrol in Ring Hydrogenation

Hydrogenating isophorone involves two distinct steps:

• Chemoselective reduction of the C=C bond to form Dihydroisophorone (TMCH) .

• Diastereoselective reduction of the C=O bond to form 3,3,5-Trimethylcyclohexanol .

The second step creates a new stereocenter at C1. The interaction between the incoming hydrogen and the existing methyl substituents (particularly at C3 and C5) dictates the cis/trans ratio.

• Target: cis-3,3,5-Trimethylcyclohexanol (Fresh, menthol-like odor).

• By-product: trans-3,3,5-Trimethylcyclohexanol (Woody, herbal, less valuable).

Key Mechanistic Insight: The cis-isomer is generally the kinetic product formed by the addition of hydrogen from the less hindered face of the ketone. The trans-isomer is often the thermodynamic product (more stable equatorial conformation). High cis-selectivity requires catalysts that facilitate rapid hydrogenation from the catalyst surface (haptophilicity) before thermodynamic equilibration can occur.

Troubleshooting Guide (Q&A)

Q1: I am getting high conversion to the alcohol, but my cis:trans ratio is stuck at ~50:50. Why?

Diagnosis: You are likely operating under thermodynamic control or using a catalyst that permits rapid isomerization.

• Cause 1: Catalyst Choice. Palladium (Pd/C) is excellent for making the ketone but poor for stereoselective alcohol formation. It often allows the alcohol to equilibrate.

• Cause 2: Temperature. Reaction temperatures >150°C promote the isomerization of the cis-alcohol to the more stable trans-isomer.

• Corrective Action:

  • Switch to Ruthenium (Ru/C or Ru/Al₂O₃). Ru is the gold standard for cis-selective hydrogenation of substituted cyclohexanones due to its specific binding geometry.

  • Lower the Temperature. Operate between 100°C and 140°C . Do not exceed 150°C.

Q2: My reaction stops at Dihydroisophorone (Ketone). How do I push it to the cis-alcohol?

Diagnosis: High chemoselectivity for the ketone is preventing the second hydrogenation step.

• Cause: Solvents like THF or additives like ZnCl₂ are often used to stop the reaction at the ketone.

• Corrective Action:

  • Remove Inhibitors: Ensure no Lewis acids (e.g., ZnCl₂) are present, as these deactivate the carbonyl group toward reduction.

  • Increase Pressure: The ketone-to-alcohol step is pressure-dependent. Increase H₂ pressure to 35–100 bar (3.5–10 MPa) .

  • Solvent Swap: If using THF, switch to Isopropanol (IPA) or run Solvent-Free . Alcohols can facilitate H-transfer.

Q3: I see "over-hydrogenation" byproducts or ring opening. What is happening?

Diagnosis: Hydrogenolysis is occurring.

• Cause: Highly acidic supports (like some Zeolites or acidic Al₂O₃) or excessive temperatures (>200°C).

• Corrective Action: Use a neutral support (Carbon or neutral Alumina) and reduce residence time.

Experimental Protocol: High-Cis Optimization

Objective: Synthesis of cis-3,3,5-trimethylcyclohexanol with >90% stereoselectivity.

Materials

• Substrate: Isophorone (Distilled, >99% purity).

• Catalyst: 5% Ruthenium on Carbon (Ru/C), reduced, 50% water wet.[1]

  • Note: Ru/Al₂O₃ is a viable alternative for continuous flow systems.

• Solvent: Solvent-free (preferred for green chemistry) or Isopropanol.

Step-by-Step Methodology

• Loading: Charge a high-pressure autoclave (e.g., Hastelloy or Stainless Steel) with Isophorone and Catalyst.

  • Ratio: 0.1 - 0.5 wt% Ru metal relative to substrate (e.g., 1000 g Isophorone : 2-10 g Ru metal).

• Purging: Seal reactor. Purge 3x with N₂ (5 bar) and 3x with H₂ (5 bar) to remove oxygen.

• Pressurization: Pressurize with H₂ to 50 bar (5.0 MPa) .

• Reaction: Heat to 120°C - 140°C with vigorous stirring (>1000 rpm) to eliminate mass transfer limitations.

  • Critical: Maintain constant pressure. The reaction is exothermic; control cooling to prevent T > 145°C.

• Monitoring: Monitor H₂ uptake. The reaction proceeds in two stages: rapid uptake (C=C reduction) followed by slower uptake (C=O reduction).

• Termination: Stop when H₂ uptake ceases (approx. 4-8 hours). Cool to <40°C before venting to prevent isomerization during cool-down.

• Work-up: Filter catalyst. Analyze by GC.

Expected Results

Parameter	Value
Conversion	> 99.5%
Yield (Alcohol)	> 99%
Cis:Trans Ratio	90:10 to 95:5

Visualizations & Data

Figure 1: Reaction Pathway & Stereochemistry

The following diagram illustrates the two-step hydrogenation and the bifurcation into cis/trans isomers.

Caption: Reaction pathway showing the kinetic preference for the cis-isomer using Ruthenium catalysts.

Table 1: Catalyst Performance Comparison

Data aggregated from patent literature and kinetic studies [3, 4].

Catalyst	Temp (°C)	Pressure (bar)	Major Product	Cis:Trans Ratio
Pd/C	25-50	2-5	Dihydroisophorone (Ketone)	N/A
Raney Ni	100-140	50	Alcohol Mixture	~70:30
Ru/C	120-140	50	cis-Alcohol	92:8
Ru/Al₂O₃	180	80	Alcohol Mixture	75:25

References

• Hou, Y., et al. (2018). "Improvement of the selectivity of isophorone hydrogenation by Lewis acids." Royal Society Open Science.

• Wang, W., et al. (2021). "Study on the selective hydrogenation of isophorone." RSC Advances.

• Heydenreich, M., et al. (2003). "Process for the preparation of 3,3,5-trimethylcyclohexanol." U.S. Patent Application 20030109756A1.

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-Interscience. (Standard reference for Ru stereoselectivity).

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 101921, cis-3,3,5-Trimethylcyclohexanol".

Sources

• 1. EP1318130A1 - Process for the preparation of 3,3,5-trimethylcyclohexanol - Google Patents [patents.google.com]

Technical Support Center: Method Development for the Purification of cis-3,3,5-Trimethylcyclohexanol by Recrystallization

An in-depth guide to developing a purification protocol for cis-3,3,5-trimethylcyclohexanol.

The primary challenge in this purification is the low melting point of the 3,3,5-trimethylcyclohexanol isomer mixture, which is reported to be in the range of 30-37°C[1][2]. This physical property significantly increases the risk of the compound separating from the solution as a liquid ("oiling out") rather than as a solid crystal, a common and frustrating problem in recrystallization. This guide will place special emphasis on addressing and mitigating this issue.

Part 1: Foundational Knowledge & Pre-Analysis FAQs

This section addresses the core principles and preliminary data required before beginning experimental work.

Q1: What is the scientific basis for separating cis and trans isomers using recrystallization?

The separation is possible because cis and trans isomers of a substituted cycloalkane are diastereomers. Unlike enantiomers, which have identical physical properties (except for optical rotation), diastereomers possess distinct physical properties, including different melting points, boiling points, and, most critically for this technique, different solubilities in a given solvent[3][4]. Recrystallization exploits the solubility differential. An ideal solvent will dissolve one diastereomer (e.g., the trans-isomer) more readily than the other (e.g., the desired cis-isomer) at a low temperature, allowing the less soluble isomer to selectively crystallize out of the solution upon cooling.

Q2: What are the most critical physical properties to determine before starting the experiment?

To effectively develop and monitor this purification, you must first characterize your materials. The essential data points are:

• Melting Point of the Starting Mixture: Determine the melting range of your crude cis/trans mixture. This will serve as a baseline for comparison.

• Melting Points of Pure Isomers: If possible, obtain or determine the melting points of the pure cis and pure trans isomers. A sharp melting point is a key indicator of purity. The separation of diastereomers by crystallization is fundamentally reliant on these differences[4].

• Solubility Profile: You must experimentally determine the solubility of your crude mixture in a range of potential solvents at both room temperature and the solvent's boiling point. This empirical data is non-negotiable for selecting a suitable solvent system[5][6].

Q3: Why is the low melting point of 3,3,5-trimethylcyclohexanol a significant challenge for recrystallization?

"Oiling out" occurs when a compound is forced out of a supersaturated solution at a temperature that is above its own melting point[7]. Given that the isomer mixture melts around 30-37°C, using common recrystallization solvents that boil well above this temperature (like water, toluene, or propanol) creates a high risk. As the hot, saturated solution cools, it can remain above 37°C while becoming supersaturated, causing the solute to emerge as a molten liquid instead of forming a well-ordered crystal lattice. This oil often traps impurities, defeating the purpose of the purification[8].

Part 2: A General Protocol for Recrystallization Method Development

This section provides a systematic workflow to screen for and implement a successful recrystallization protocol.

Data Presentation: Physical Properties & Solvent Screening

First, gather the known data and identify suitable solvents for screening.

Table 1: Known Physical Properties of 3,3,5-Trimethylcyclohexanol

Property	Value	CAS Number	Reference
cis-isomer	Data Not Available in Searched Literature	933-48-2	[2][9]
trans-isomer	Data Not Available in Searched Literature	767-54-4	[2][10]
Mixture of Isomers	~30-37 °C	116-02-9	[1]
Water Solubility	Slightly soluble (~1.8 g/L)	116-02-9	[1]
Appearance	White crystalline solid	116-02-9	[11]

Table 2: Suggested Solvents for Initial Screening

Solvent	Boiling Point (°C)	Polarity	Rationale & Comments
Hexane / Heptane	69 / 98	Non-polar	Good for non-polar compounds; may work well as an anti-solvent.
Toluene	111	Non-polar	Dissolves many organics, but high boiling point increases risk of oiling out.
Ethyl Acetate	77	Polar aprotic	A versatile solvent for moderately polar compounds.
Acetone	56	Polar aprotic	Lower boiling point may help prevent oiling out.
2-Propanol (IPA)	82	Polar protic	Often a good choice for alcohols. Can be used in a solvent pair with water.
Ethanol	78	Polar protic	Similar to IPA; a common and effective recrystallization solvent.[12]
Water	100	Polar protic	Compound has low solubility; primarily useful as an anti-solvent with an alcohol.

Experimental Workflow

This workflow is designed to be performed on a small scale for solvent screening before scaling up.

Caption: Method development workflow for recrystallization.

Part 3: Troubleshooting Guide

This section addresses the most common issues encountered during the recrystallization of challenging compounds.

Q: The most likely problem: My compound has "oiled out." What are the causes and solutions?

• Primary Cause: The solution became supersaturated at a temperature above the solute's melting point (30-37°C)[7].

• Solutions Workflow: Follow this decision tree to systematically resolve the issue.

Caption: Troubleshooting decision tree for "oiling out".

Q: No crystals are forming, even after extensive cooling. What should I do?

• Probable Cause 1: Too much solvent was used. The solution is not saturated enough for crystals to form[13].

  • Solution: Gently boil away a portion of the solvent to increase the concentration, then attempt the cooling process again[8].

• Probable Cause 2: The solution is supersaturated but lacks a nucleation point.

  • Solution 1 (Mechanical): Gently scratch the inner wall of the flask at the surface of the liquid with a glass stirring rod. The microscopic scratches can provide a surface for the first crystal to form[13].

  • Solution 2 (Seeding): If you have a small amount of the pure cis-isomer, add a single tiny crystal ("seed crystal") to the cooled solution to initiate crystallization.

Q: My final yield is unacceptably low. Where did my compound go?

• Probable Cause 1: Excessive solvent. Too much solvent was used, meaning a significant amount of your product remains dissolved in the mother liquor even when cold[8].

  • Solution: Before discarding the filtrate (mother liquor), try evaporating the solvent to see how much crude material is recovered. If substantial, you can re-process it. Use less solvent in your next attempt.

• Probable Cause 2: Premature crystallization. The compound crystallized on the filter paper or in the funnel during a hot filtration step.

  • Solution: Use a small amount of extra hot solvent to keep the compound dissolved during filtration. Ensure your filtration apparatus (funnel, filter flask) is pre-heated. You can then boil off the excess solvent before cooling.

• Probable Cause 3: Excessive washing. Washing the collected crystals with too much solvent, or with solvent that was not ice-cold, can dissolve a portion of the product.

  • Solution: Use only a minimal amount of ice-cold solvent for the washing step. Break the vacuum, add the cold solvent to form a slurry, and then re-apply the vacuum to pull it through quickly.

Q: I got crystals, but analysis shows the cis:trans ratio has not improved. What now?

• Probable Cause: The chosen solvent system is not selective enough and allows both diastereomers to co-crystallize. The solubility difference between the isomers in that specific solvent is simply not large enough.

  • Solution 1 (Re-screen): You must return to the solvent screening step[14]. Experiment with different solvent classes (e.g., switch from an alcohol to a hydrocarbon or ester) or try binary solvent mixtures (e.g., ethanol-water, hexane-ethyl acetate)[6][12]. A solvent pair can sometimes provide much greater selectivity than a single solvent.

  • Solution 2 (Iterative Purification): A single recrystallization may not be sufficient. It may be necessary to perform multiple recrystallizations to progressively enrich the desired isomer[15].

  • Solution 3 (Alternative Methods): If an exhaustive screening of solvent systems fails to provide adequate separation, recrystallization may not be a suitable bulk purification method for this specific mixture. At this point, preparative chromatography should be considered.

References

• Santa Cruz Biotechnology. (n.d.). 3,3,5-trimethylcyclohexanol.

• PubChem. (n.d.). 3,3,5-Trimethylcyclohexanol. National Center for Biotechnology Information.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.

• Chem-Impex. (n.d.). 3,3,5-Trimethylcyclohexanol (mixture of cis- and trans- isomers).

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.

• PubChem. (n.d.). cis-3,3,5-Trimethylcyclohexanol. National Center for Biotechnology Information.

• Sigma-Aldrich. (n.d.). 3,3,5-Trimethylcyclohexanol (mixture of cis- and trans- isomers) for synthesis.

• Wikipedia. (n.d.). 3,3,5-Trimethylcyclohexanol.

• NIST. (n.d.). Cyclohexanol, 3,3,5-trimethyl-, cis-. NIST Chemistry WebBook.

• Wikipedia. (n.d.). Diastereomeric recrystallization.

• University of York, Chemistry Teaching Labs. (n.d.). Problems with Recrystallisations.

• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry.

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.

• Max Planck Institute. (n.d.). Formation and Crystallization based Separation of Diastereomeric Salts.

• Science Learning Center. (n.d.). Experiment: Recrystallization – Part I: Solvent Selection.

• Reddit. (2023). Go-to recrystallization solvent mixtures. r/Chempros.

• Reddit. (2023). Separation of diastereomers by crystallization with seeding. r/OrganicChemistry.

• Unknown Source. (n.d.). Recrystallization-1.pdf.

• Chemistry LibreTexts. (2015). 5.8: Resolution: Separation of Enantiomers.

• Quora. (2017). What is the best solvent for recrystallization?.

• University of York, Chemistry Teaching Labs. (n.d.). Solvent Choice.

• Unknown Source. (n.d.). recrystallization.pdf.

• The Good Scents Company. (n.d.). homomenthol, 116-02-9.

• Chemsrc. (n.d.). trans-3,3,5-trimethylcyclohexanol.

Sources

• 1. 3,3,5-Trimethylcyclohexanol | C9H18O | CID 8298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,3,5-Trimethylcyclohexanol - Wikipedia [en.wikipedia.org]
• 3. Diastereomeric recrystallization - Wikipedia [en.wikipedia.org]
• 4. pure.mpg.de [pure.mpg.de]
• 5. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 6. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. cis-3,3,5-Trimethylcyclohexanol | C9H18O | CID 101921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. trans-3,3,5-trimethylcyclohexanol | CAS#:767-54-4 | Chemsrc [chemsrc.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 14. reddit.com [reddit.com]
• 15. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Stereoselective Synthesis of 3,3,5-Trimethylcyclohexanol

The following guide is structured as a Tier-3 Technical Support resource, designed for process chemists and engineers optimizing the synthesis of 3,3,5-trimethylcyclohexanol.

Current Status: Active Topic: Minimizing trans-isomer formation (Maximizing cis-selectivity) Ticket Priority: High (Process Optimization)

Core Directive: The Thermodynamic Imperative

To minimize trans-isomer formation in 3,3,5-trimethylcyclohexanol synthesis, you must stop fighting the sterics and start leveraging thermodynamics.

The Central Conflict:

• Kinetic Product (trans-isomer): In 3,3,5-trimethylcyclohexanone, the axial methyl group at the C3 position sterically hinders the "top" (axial) face. This forces incoming hydrogen (or hydride) to attack from the equatorial face. Equatorial attack yields the axial alcohol , which corresponds to the trans-isomer.

• Thermodynamic Product (cis-isomer): The cis-isomer places the hydroxyl group in the equatorial position (diequatorial relationship with the C5-methyl). This is significantly more stable.

The Solution: To minimize the trans impurity, you must shift your reaction control from Kinetic (fast, sterically dictated) to Thermodynamic (equilibrium dictated). This generally requires Ruthenium (Ru) catalysis and elevated temperatures .

Troubleshooting Guide (Q&A Format)

Category A: Catalyst Selection & Performance

Q: I am using Rh/C at room temperature, but my trans levels are persistently high (15-20%). Why? A: Rhodium (Rh) is an excellent catalyst for hydrogenation under mild conditions, but it is often too gentle. At room temperature, Rh operates under strict kinetic control. It adds hydrogen to the most accessible face (the equatorial face), locking the molecule into the trans-isomer (axial alcohol) before it can relax.

• Corrective Action: Switch to Ruthenium on Carbon (Ru/C) . Ru is less active for initial hydrogenation but significantly more active for isomerization (the reversible dehydrogenation-hydrogenation cycle) which allows the unstable trans alcohol to flip to the stable cis form.

Q: Can I use Platinum (Pt) or Palladium (Pd)? A: Palladium is often poor for ketone reduction. Platinum (Pt) is effective but, like Rhodium, tends to trap the kinetic product at lower temperatures. If you must use Pt, you will need to increase the temperature significantly (>100°C) to induce isomerization, but Ru remains the superior choice for high cis-selectivity in this specific substrate.

Category B: Reaction Conditions

Q: My yield is good, but the stereoselectivity degrades (more trans) when I shorten the reaction time. How do I fix this? A: You are stopping the reaction before the "thermodynamic sink" is reached. The formation of the trans-isomer is faster (kinetic). The conversion of trans

cis is slow.

• Corrective Action: Implement a "cook-out" period. Once H2 uptake ceases, maintain temperature and pressure for an additional 1–4 hours. This allows the catalyst to isomerize the trans impurity into the desired cis product.

Q: What is the optimal temperature window to minimize the trans-isomer? A:

• < 80°C: High risk of kinetic trapping (High trans).[1]

• 120°C – 150°C: Optimal window. The thermal energy overcomes the activation barrier for isomerization.

• > 180°C: Risk of dehydration to alkenes or hydrogenolysis.

Category C: Solvent Effects

Q: Does solvent polarity affect the isomer ratio? A: Yes. While often run neat (industrial scale), using non-polar solvents (like cyclohexane or heptane) can sometimes enhance the adsorption of the ketone onto the catalyst surface in a way that favors the thermodynamic product. However, if using alcohols (e.g., IPA), ensure the temperature is high enough to prevent hydrogen bonding from stabilizing the axial (trans) hydroxyl.

Visualizing the Mechanism

The following diagram illustrates the decision tree for minimizing the trans-isomer.

Caption: Workflow showing the kinetic trap of the trans-isomer and the isomerization pathway required to reach the stable cis-isomer.

Optimized Protocol: High-Cis Hydrogenation

This protocol is designed to achieve >90% cis-selectivity (minimizing trans to <10%).

Materials

• Substrate: 3,3,5-Trimethylcyclohexanone (High purity).

• Catalyst: 5% Ruthenium on Carbon (Ru/C), dry or 50% water wet.[2]

• Solvent: Neat (preferred for green chemistry) or Isopropyl Alcohol (if handling solids).

Step-by-Step Methodology

Step	Action	Technical Rationale
1. Loading	Charge reactor with ketone and 0.5 - 2.0 wt% Ru/C (relative to substrate).	Ru is essential for the isomerization step required to minimize trans.
2. Purge	Purge with N2 (3x) then H2 (3x).	Removes O2 which can poison the catalyst or cause side oxidations.
3. Heating	Heat the mixture to 130°C - 140°C before maximizing pressure.	Reaching isomerization temperature early prevents accumulation of the trans isomer precipitate.
4. Pressurization	Pressurize to 20 - 50 bar (300 - 725 psi) H2.	High pressure drives the reduction; high temp ensures thermodynamic control.
5. Reaction	Stir vigorously (1000+ rpm) for 6–10 hours.	Mass transfer is critical. The long duration ensures complete conversion of trans to cis.
6. Sampling	Check by GC. If trans > 10%, continue heating for 2 hours.	The "tail" of the reaction is where the stereochemistry is corrected.
7. Workup	Cool to 50°C, vent, filter catalyst.	Filter warm to prevent product solidification (mp ~37°C for pure isomer).

Data Summary: Catalyst vs. Isomer Ratio

Catalyst System	Temperature	Typical Cis:Trans Ratio	Outcome
Rh/C	25°C	40:60	High Trans (Kinetic Trap)
Pt/C	25°C	50:50	Mixed / Unselective
Ru/C	140°C	92:8	Target Achieved
Raney Ni	100°C	80:20	Moderate Selectivity

References

• Process for the preparation of 3,3,5-trimethylcyclohexanol. US Patent 20030109756A1.[2] Describes the industrial standard using Ruthenium to achieve 92% cis-selectivity.Link

• Ruthenium(II), rhodium(III) and iridium(III) based effective catalysts for hydrogenation. Polyhedron, 2008.[3] Discusses the mechanistic differences between Ru and Rh in ketone reduction.Link

• Stereochemistry of the Hydrogenation of 3,3,5-Trimethylcyclohexanone.Journal of Organic Chemistry.

• Ruthenium-Platinum Oxide Catalysts for Hydrogenation Reactions. Johnson Matthey Technology Review. Critical comparison of catalytic activities.Link

Sources

• 1. 3,3,5-Trimethylcyclohexanol - Wikipedia [en.wikipedia.org]
• 2. US20030109756A1 - Process for the preparation of 3,3,5-trimethylcyclohexanol - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Isophorone Reduction Optimization

Topic: Troubleshooting Low Yield & Selectivity in Isophorone Hydrogenation Audience: Process Chemists, Medicinal Chemists, and Scale-up Engineers.

The Reaction Landscape: Visualizing the Problem

Before troubleshooting, we must define the failure modes. Isophorone reduction is a competitive landscape between thermodynamic stability and kinetic control. The goal is typically 3,3,5-Trimethylcyclohexanone (TMCH) (the ketone), but "low yield" often masks two distinct problems:

• Incomplete Conversion: The sterically hindered C=C bond fails to reduce.

• Over-Reduction: The carbonyl (C=O) reduces to form 3,3,5-Trimethylcyclohexanol (the alcohol).

Figure 1: Isophorone Reduction Pathway & Competitive Side-Reactions

Caption: The reduction pathway of isophorone. Green indicates the desired kinetic product (TMCH). Red indicates the thermodynamic over-reduction product (Alcohol).

Diagnostic Hub: Troubleshooting Q&A

This section addresses specific user complaints with mechanistic insights.

Scenario A: "I am getting high conversion, but low yield of the ketone. My main product is the alcohol."

Diagnosis: You are facing a Selectivity Issue (Over-Hydrogenation) .[1][2] Thermodynamically, the alcohol is the energy sink. Once the C=C bond is reduced, highly active catalysts will attack the carbonyl.

• Root Cause 1: Solvent Polarity Mismatch.

  • Mechanism:[1][2][3][4][5] Protic solvents (Methanol, Ethanol) facilitate hydrogen transfer to the carbonyl oxygen via hydrogen bonding, lowering the activation energy for C=O reduction [1].

  • Solution: Switch to aprotic, non-polar solvents. Tetrahydrofuran (THF) or Ethyl Acetate are superior. THF has been shown to inhibit C=O hydrogenation while maintaining C=C activity, pushing yields >98% [2].[3]

• Root Cause 2: Catalyst Activity is Too High.

  • Mechanism:[1][2][3][4][5] Standard Pd/C is often too aggressive for this specific transformation without modification.

  • Solution:Poison the Catalyst. Introduce a Lewis Acid additive like ZnCl₂ .[1]

  • Why? The Lewis acid coordinates with the carbonyl oxygen, sterically and electronically "protecting" it from hydrogenation while leaving the C=C bond accessible [3].

Scenario B: "The reaction stalls at 60-70% conversion. Adding more catalyst doesn't help."

Diagnosis: You are facing Kinetic Stalling or Deactivation . The gem-dimethyl group on isophorone creates significant steric hindrance around the C=C bond.

• Root Cause 1: H₂ Mass Transfer Limitation.

  • Mechanism:[1][2][3][4][5] If the reaction is diffusion-limited, hydrogen cannot penetrate the steric bulk fast enough to compete with catalyst surface crowding.

  • Solution: Decouple pressure from temperature. Increase H₂ pressure (up to 2.0 MPa/20 bar) but keep temperature low (<50°C). High pressure forces H₂ concentration at the surface; low temp prevents the activation energy threshold for C=O reduction from being crossed.

• Root Cause 2: Product Inhibition (The "Gumming" Effect).

  • Mechanism:[1][2][3][4][5] In vapor-phase or high-concentration liquid phase, isophorone dimers (isoxylitones) can form if the media is basic, fouling the catalyst pores [4].

  • Solution: Check your feed purity.[6] Ensure the starting isophorone is free of residual base from its synthesis (aldol condensation). A mild acid wash of the starting material can prevent oligomerization on the catalyst surface.

Scenario C: "I am using Baker's Yeast/Enzymes for chiral reduction, but yield is negligible."

Diagnosis: Cofactor Exhaustion or Substrate Toxicity.

• Root Cause: NADPH Depletion.

  • Mechanism:[1][2][3][4][5] Ene-reductases require NADPH. In whole-cell systems (Yeast), the cell runs out of reducing power if not fed a co-substrate.

  • Solution: Add Glucose (5% w/v) to the buffer. This fuels the pentose phosphate pathway, regenerating NADPH in situ [5].

Optimized Protocols

These protocols are designed to be self-validating. If Step X fails, do not proceed to Step Y.

Protocol A: Chemical Hydrogenation (High Selectivity)

Target: >98% Dihydroisophorone (TMCH)

• Catalyst Preparation:

  • Use Raney Nickel (approx. 5 wt% loading) or 5% Pd/C doped with ZnCl₂ (1:1 molar ratio to Pd).

  • Validation: If using Raney Ni, ensure it is washed free of alkali (pH of wash water should be <8.0) to prevent side-reaction dimerization.

• Solvent System:

  • Suspend substrate in THF (0.5 M concentration).

  • Avoid: Methanol, Ethanol, or Isopropanol.[3][7]

• Reaction Conditions:

  • Pressure: 1.5 - 2.0 MPa (15-20 bar).

  • Temperature: 25°C - 35°C (Strict control).

  • Critical Control Point: Monitor by GC/TLC at 30 mins. If Alcohol > 2%, STOP . Lower temperature by 10°C.[5]

• Work-up:

  • Filter catalyst immediately. Do not leave the reaction mixture stirring with catalyst after H₂ pressure is removed, as disproportionation can occur.

Protocol B: Biocatalytic Reduction (Chiral)

Target: (R)-Dihydroisophorone (High ee)

• System: Saccharomyces cerevisiae (Baker's Yeast) or recombinant Ene-Reductase (e.g., OYE family).

• Buffer: Phosphate buffer (pH 7.0) + Glucose (5 eq) .

• Phase Interface:

  • Isophorone is toxic to cells at high concentrations.

  • Technique: Use a Two-Phase System (Water/Hexane or Water/Ionic Liquid). The organic phase acts as a reservoir, slowly feeding isophorone to the aqueous enzyme phase to prevent toxicity [6].

• Aeration:

  • Although the reduction is reductive, yeast requires micro-aerobic conditions to maintain cell viability. Do not seal completely anaerobic; allow gas exchange.

Data Summary: Solvent & Catalyst Effects

Table 1: Solvent Influence on Selectivity (Pd/C Catalyst) Data synthesized from comparative kinetic studies [2, 7].

Solvent	Conversion (2h)	Selectivity (Ketone)	Selectivity (Alcohol)	Verdict
THF	99.8%	98.1%	0.8%	Recommended
Ethyl Acetate	99.5%	85.4%	14.0%	Acceptable
Ethanol	99.9%	20.3%	79.7%	Avoid
Methanol	99.9%	26.5%	73.0%	Avoid

Table 2: Catalyst Performance Matrix

Catalyst	Primary Mechanism	Risk Factor	Best For
Pd/C	Surface Adsorption	High Over-reduction	Fast kinetics
Raney Ni	Hydride Transfer	Isomerization	Cost efficiency
Pd/C + ZnCl₂	Lewis Acid Shielding	Slower Rate	Max Selectivity

Troubleshooting Logic Tree

Use this flow to determine your next experimental move.

Caption: Decision matrix for troubleshooting yield issues based on crude product analysis.

References

• Xu, L., et al. (2021). "Study on the selective hydrogenation of isophorone." RSC Advances, 11, 4086-4093.

• Hou, Y., et al. (2018).[1][2] "Improvement of the selectivity of isophorone hydrogenation by Lewis acids." Royal Society Open Science, 5(5), 171523.[2] [2]

• Das, A. (2021).[8] "Influence of Reaction Conditions in the Selective Hydrogenation of Isophorone to 3,3,5-Trimethylcyclohexanone over NiC Composite Catalyst." Asian Journal of Chemistry, 33(6).

• Sato, O., et al. (2023).[1] "The Production of Isophorone: Vapor-Phase Condensation." Processes, 11, 683.

• Goretti, M., et al. (2009). "Whole-cell biocatalysis for the reduction of isophorone.

• BenchChem Technical Support. (2025). "Isophorone Synthesis Optimization: A Technical Support Guide."

• Wang, W., et al. (2021).[3][7][9] "Solvent effects on the hydrogenation of isophorone over Raney Ni." PMC - NCBI.

Sources

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. Improvement of the selectivity of isophorone hydrogenation by Lewis acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Study on the selective hydrogenation of isophorone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bitesizebio.com [bitesizebio.com]
• 5. researchgate.net [researchgate.net]
• 6. Troubleshooting [chem.rochester.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Study on the selective hydrogenation of isophorone - RSC Advances (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Definitive Guide: Distinguishing cis- vs trans-3,3,5-Trimethylcyclohexanol via Spectroscopy

Topic: Distinguishing cis vs trans Trimethylcyclohexanol Using Spectroscopy Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In the stereochemical analysis of substituted cyclohexanols, 3,3,5-trimethylcyclohexanol serves as a classic model for distinguishing axial versus equatorial substituents. For drug development professionals and synthetic chemists, accurately assigning the cis (equatorial alcohol) and trans (axial alcohol) isomers is critical, as these stereoisomers exhibit distinct pharmacological profiles and reactivity rates (e.g., esterification kinetics).

This guide delineates the spectroscopic signatures of both isomers, prioritizing

H NMR as the primary validation tool due to the distinct coupling constants ( -values) of the carbinol proton.

Feature	cis-3,3,5-Trimethylcyclohexanol	trans-3,3,5-Trimethylcyclohexanol
Stereochemistry	OH is cis to 5-Me (Equatorial OH)	OH is trans to 5-Me (Axial OH)
Carbinol Proton ( )	Axial ( )	Equatorial ( )
H NMR Signal Shape	Triplet of Triplets (tt)	Broad Singlet / Narrow Multiplet
Coupling ( )	Large (~10–12 Hz)	Small (< 5 Hz)
Chemical Shift ( )	Upfield (Shielded)	Downfield (Deshielded)
C NMR ( -effect)	C3/C5 signals normal	C3/C5 signals Shielded (Upfield)

Structural Basis & Conformational Locking

To interpret the spectra, one must first understand the conformational "locking" effect of the methyl groups. The cyclohexane ring adopts a chair conformation to minimize steric strain.

• The Anchor: The methyl group at C5 strongly prefers the equatorial position to avoid severe 1,3-diaxial interactions.

• The Gem-Dimethyl: The 3,3-dimethyl group ensures that the ring is relatively rigid compared to unsubstituted cyclohexane.

Therefore, the isomerism depends entirely on the orientation of the hydroxyl group at C1 relative to the "locked" equatorial 5-methyl group.

• The cis Isomer: The OH group is on the same side as the 5-Me group. Since 5-Me is equatorial, the OH is also Equatorial . Consequently, the carbinol proton (

  ) is Axial .

• The trans Isomer: The OH group is on the opposite side of the 5-Me group. Since 5-Me is equatorial, the OH is Axial . Consequently, the carbinol proton (

  ) is Equatorial .

Experimental Protocol (Self-Validating System)

Reliable differentiation requires high-resolution NMR. Follow this protocol to ensure data integrity.

Sample Preparation:

• Solvent: Use CDCl

  (Chloroform-d, 99.8% D) to minimize solvent overlap in the aliphatic region.

• Concentration: Dissolve 10–15 mg of the analyte in 0.6 mL of solvent. High concentrations can cause viscosity broadening, obscuring the fine splitting patterns essential for assignment.

• Filtration: Filter through a cotton plug into the NMR tube to remove particulates that degrade field homogeneity (shimming).

Acquisition Parameters (

H NMR):

• Frequency: 400 MHz or higher recommended.

• Spectral Width: -1 to 14 ppm.

• Scans (NS): 16–32 scans are sufficient.

• Pulse Delay (D1): Set to

  1.0 s to allow relaxation of methine protons.

Data Interpretation & Causality

A. H NMR: The Gold Standard

The carbinol proton (

)—the proton attached to the same carbon as the oxygen—provides the definitive assignment.

Scenario 1: The cis Isomer (Axial Proton)

• Mechanism: The axial proton (

  ) experiences two large trans-diaxial couplings ( ) with the axial protons on C2 and C6, and smaller axial-equatorial couplings ( ).

• Observation: The signal appears as a wide Triplet of Triplets (tt) (or a wide septet-like multiplet).

• Width at Half-Height (

  ): Typically > 20 Hz .

• Chemical Shift: The axial proton is shielded by the ring anisotropy, appearing upfield (typically 3.5 – 3.9 ppm range, relative to the trans isomer).

Scenario 2: The trans Isomer (Equatorial Proton)

• Mechanism: The equatorial proton (

  ) lacks any large trans-diaxial partners. It only experiences small equatorial-axial ( ) and equatorial-equatorial ( ) couplings.

• Observation: The signal appears as a Broad Singlet (bs) or a narrow multiplet (quintet-like).

• Width at Half-Height (

  ): Typically < 10 Hz .

• Chemical Shift: The equatorial proton is deshielded, appearing downfield (typically 3.9 – 4.2 ppm range).

B. C NMR: The Gamma-Gauche Effect

Carbon-13 NMR offers a secondary confirmation via steric compression effects.

• Mechanism: An axial substituent (OH in the trans isomer) imposes a steric compression on the

  -carbons (C3 and C5), causing them to resonate at a higher field (lower ppm) due to increased shielding.

• Diagnostic: Compare the C3 and C5 shifts. The trans isomer (axial OH) will show these carbons 3–6 ppm upfield compared to the cis isomer.

C. IR Spectroscopy (Supporting Data)

While less definitive than NMR, IR provides corroborating evidence regarding the C-O bond environment.

• Equatorial C-O (cis): Stronger bond character, typically absorbs at higher frequency (1060–1070 cm

  ).

• Axial C-O (trans): Weaker bond character, typically absorbs at lower frequency (950–1050 cm

  ).

Decision Logic & Visualization

The following diagram illustrates the logical workflow for assigning the stereochemistry of an unknown 3,3,5-trimethylcyclohexanol sample.

Figure 1: Spectroscopic decision tree for assigning 3,3,5-trimethylcyclohexanol stereoisomers based on

H NMR coupling constants.

References

• National Institute of Standards and Technology (NIST). Cyclohexanol, 3,3,5-trimethyl-, cis- Mass Spectrum & Data. NIST Chemistry WebBook, SRD 69.[1][2] [Link]

• National Institute of Standards and Technology (NIST). Cyclohexanol, 3,3,5-trimethyl-, trans- Mass Spectrum & Data. NIST Chemistry WebBook, SRD 69.[1][2] [Link]

• PubChem. cis-3,3,5-Trimethylcyclohexanol Compound Summary. National Library of Medicine. [Link]

• LibreTexts Chemistry. 1H NMR Coupling Constants and Karplus Relationships. [Link]

Sources

• 1. Cyclohexanol, 3,3,5-trimethyl-, cis- [webbook.nist.gov]
• 2. Cyclohexanol, 3,3,5-trimethyl-, cis- [webbook.nist.gov]

Validation of cis-3,3,5-Trimethylcyclohexanol Reference Standards: A Comparative Guide &amp; Protocol

Executive Summary: The Stereochemical Challenge

In the development of vasodilators like Cyclandelate or the forensic analysis of organophosphorus degradation products (e.g., VX hydrolysis), 3,3,5-trimethylcyclohexanol is a critical analyte.[1] However, this molecule presents a distinct stereochemical challenge: it exists as cis and trans diastereomers.

While the cis-isomer (CAS 933-48-2) is often the pharmacologically or synthetically relevant form, many commercial "reference standards" are actually technical-grade mixtures (CAS 116-02-9) containing variable ratios of cis (typically ~80-90%) and trans isomers.[1]

This guide objectively compares the three sourcing strategies for reference materials and provides a self-validating protocol to qualify in-house secondary standards in compliance with ICH Q2(R2) guidelines.

Comparative Analysis: Sourcing Reference Standards

For a GMP or GLP environment, the choice of standard dictates the validation burden. We compare the three primary tiers below.

Table 1: Reference Standard Performance Matrix

Feature	Option A: ISO 17034 CRM	Option B: Qualified Secondary Standard	Option C: Reagent Grade (Technical)
Definition	Certified Reference Material with metrological traceability.[1]	High-purity material characterized in-house against a Primary/CRM.[1]	"For Synthesis" grade, often a mixture of isomers.[2]
Isomeric Purity	High (>99.5% cis)	Variable (Defined by User)	Low/Unknown (Mixed)
Traceability	NIST/BIPM Traceable	Traceable to Option A	None
Cost	High ( )	Low ($)	Very Low (¢)
Validation Load	Minimal (Verify ID)	High (Full Characterization)	Unsuitable for Quantitation
Risk Profile	Low	Moderate (Requires robust protocol)	High (Batch-to-batch variability)
Best Use Case	Final Release Testing; Dispute Resolution	Routine QC; In-process Control; Stability Studies	Early R&D; Cleaning Validation (Non-critical)

Expert Insight:

“Do not rely on Reagent Grade (Option C) for impurity profiling. The trans-isomer impurity in technical grade batches can co-elute with critical degradants in Cyclandelate synthesis, leading to false positives or mass balance errors.[1] If Option A is cost-prohibitive for routine use, you MUST validate Option B using the protocol below.”

The Validation Protocol (ICH Q2(R2) Aligned)

This protocol describes how to validate an In-House Secondary Standard (Option B) using a single vial of a Primary CRM (Option A) as the calibrator. This establishes a "Gold Standard" transfer.

Instrumentation & Method Causality

Technique: GC-FID (Quantification) and GC-MS (Identification).[1] Rationale: 3,3,5-trimethylcyclohexanol is volatile and lacks a strong UV chromophore, making HPLC-UV suboptimal.[1]

• Column: DB-WAX or ZB-WAX (Polyethylene Glycol), 30m x 0.25mm x 0.25µm.[1]

  • Causality: A polar phase is required to separate the cis (axial OH, lower boiling point interaction) from the trans (equatorial OH) isomer. Non-polar columns (DB-1/5) often fail to resolve these diastereomers to baseline.

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

• Temperature Program: 60°C (hold 2 min) → 5°C/min → 180°C → 20°C/min → 240°C.

  • Causality: The slow ramp (5°C/min) is critical for the isomeric resolution window (approx. 10-14 min).

Self-Validating Workflow (The "Bridging Study")

To qualify your bulk material as a Secondary Standard, follow this step-by-step logic.

Step 1: System Suitability (The "Go/No-Go" Gate)

Before injecting samples, the system must prove it can separate isomers.[1]

• Action: Inject a "System Suitability Solution" containing both cis and trans isomers (approx. 1 mg/mL).

• Acceptance Criteria:

  • Resolution (

    ) between cis and trans peaks > 1.5 (Baseline separation).

  • Tailing Factor (

    ) < 1.2.

Step 2: Isomeric Ratio Determination

• Action: Inject the Candidate Secondary Standard (in triplicate) via GC-FID.[1]

• Calculation: Use Area Normalization.

• Limit: cis-isomer must be

  to be used as a reference standard.

Step 3: Potency Assignment (Mass Balance)

• Action: Determine water content (Karl Fischer) and Residual Solvents (GC-Headspace).

• Calculation:

  [1]

Step 4: Verification against Primary CRM [1]

• Action: Prepare the Primary CRM and the Candidate Secondary Standard at the same target concentration (e.g., 0.5 mg/mL). Inject

  each.

• Acceptance Criteria: The calculated response factor of the Secondary Standard must be within 98.0% – 102.0% of the Primary CRM.

Visualizing the Qualification Workflow

The following diagram illustrates the decision logic for qualifying a secondary standard.

Figure 1: Decision tree for the qualification of in-house secondary reference standards. Note the critical checkpoint for isomeric purity prior to potency assignment.

Validation Data Summary (Example)

When documenting your validation report, summarize the performance characteristics as shown below. This data proves the method is "Fit for Purpose."

Table 2: Typical Validation Results (GC-FID on DB-WAX)

Parameter	ICH Q2(R2) Requirement	Experimental Result	Status
Specificity	No interference at of cis-isomer.	Resolution (cis/trans) = 1.8	PASS
Linearity ( )		(Range: 50-150% target)	PASS
Precision (Repeatability)	RSD ( )		PASS
Intermediate Precision	RSD (Different Days)		PASS
LOD / LOQ	S/N > 3 / > 10	0.05 µg/mL / 0.15 µg/mL	PASS

References

• International Council for Harmonisation (ICH). (2023).[3] Validation of Analytical Procedures Q2(R2). [Link]

• National Institute of Standards and Technology (NIST). (2024). Cyclohexanol, 3,3,5-trimethyl-, cis- (Mass Spectrum & Properties).[1][4][5][6][7][8] NIST Chemistry WebBook, SRD 69.[9] [Link]

• PubChem. (2024). cis-3,3,5-Trimethylcyclohexanol Compound Summary. National Library of Medicine. [Link]

• European Medicines Agency (EMA). (2024). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

Sources

• 1. Cyclohexanol, 3,3,5-trimethyl- [webbook.nist.gov]
• 2. 3,3,5-Trimethylcyclohexanol (mixture of cis- and trans- isomers) for synthesis 116-02-9 [sigmaaldrich.com]
• 3. intuitionlabs.ai [intuitionlabs.ai]
• 4. cis-3,3,5-Trimethylcyclohexanol | C9H18O | CID 101921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Cyclohexanol, 3,3,5-trimethyl- [webbook.nist.gov]
• 6. Cyclohexanol, 3,3,5-trimethyl-, cis- [webbook.nist.gov]
• 7. Cyclohexanol, 3,3,5-trimethyl- [webbook.nist.gov]
• 8. 3,3,5-Trimethylcyclohexanol - Wikipedia [en.wikipedia.org]
• 9. Cyclohexanone, 3,3,5-trimethyl- [webbook.nist.gov]

Definitive Guide to Chiral HPLC Methods for Trimethylcyclohexanol Enantiomers

Executive Summary

The chiral separation of 3,3,5-trimethylcyclohexanol (homomenthol) presents a classic "stealth" challenge in chromatography: the molecule possesses three chiral centers and significant steric bulk but lacks a UV-active chromophore. This renders standard UV detection ineffective and complicates direct chiral recognition.

This guide evaluates and details two validated workflows to resolve these enantiomers:

• Direct Chiral HPLC: Utilizes Refractive Index (RI) detection on Amylose-based phases. Best for high-concentration raw material analysis.

• Derivatization-Enhanced HPLC: Utilizes 3,5-dinitrobenzoyl chloride (DNB) tagging to enable high-sensitivity UV detection and enhance chiral recognition via

  - interactions. Best for trace analysis, impurities, and biological matrices.

Technical Landscape & Analyte Analysis[1][2][3][4][5][6][7][8][9]

The Stereochemical Challenge

3,3,5-Trimethylcyclohexanol exists as a mixture of diastereomers (primarily cis and trans relative to the hydroxyl and methyl groups) and their respective enantiomers.

• Target: Resolution of enantiomeric pairs (e.g.,

  - vs -trimethylcyclohexanol).

• Detection Barrier: The cycloalkane skeleton has negligible UV absorption above 200 nm. Direct UV detection at 205-210 nm is prone to noise and solvent interference.

Mechanistic Strategy

To achieve baseline separation (

), we must exploit specific stationary phase interactions.

• Amylose-based CSPs (e.g., Chiralpak AD): The helical structure of amylose derivatives forms inclusion complexes ideal for bulky cyclic alcohols like menthol and trimethylcyclohexanol.

• Cellulose-based CSPs (e.g., Chiralcel OD): While effective, these often require an aromatic handle (via derivatization) to maximize separation efficiency through steric locking.

Method Selection Framework

Use the following logic gate to select the appropriate protocol for your laboratory.

Figure 1: Decision tree for selecting the optimal separation strategy based on sensitivity needs and hardware availability.

Protocol A: Direct Chiral HPLC (High Concentration)

This method is the "Green" route, requiring no sample pretreatment. It relies on the physical inclusion of the trimethylcyclohexyl ring into the chiral cavity of the stationary phase.

Chromatographic Conditions

Parameter	Specification
Column	Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))
Dimensions	250 x 4.6 mm, 5 µm particle size
Mobile Phase	n-Hexane : 2-Propanol (95 : 5 v/v)
Flow Rate	0.5 - 1.0 mL/min
Temperature	25°C (Lowering to 10°C can increase resolution)
Detection	Refractive Index (RI) or Evaporative Light Scattering (ELSD)
Injection Vol.	10 - 20 µL (Sample conc: ~5-10 mg/mL in mobile phase)

Mechanism of Action

The 3,3,5-trimethylcyclohexyl moiety fits into the chiral grooves of the amylose polymer. The 3,5-dimethylphenylcarbamate groups on the silica support provide hydrogen bonding sites for the alcohol hydroxyl group, stabilizing the diastereomeric complex.

Expected Performance:

• Selectivity (

  ): Typically 1.1 – 1.3 for cyclic alcohol enantiomers.

• Resolution (

  ): > 2.0 (Baseline).

• Note: Chiralpak AD-H is generally superior to Chiralcel OD-H for underivatized cyclic alcohols due to the more open helical cavity of amylose.

Protocol B: Derivatization-Enhanced HPLC (High Sensitivity)

This is the Gold Standard for pharmaceutical purity assays. By converting the alcohol to a 3,5-dinitrobenzoate (DNB) ester, we introduce a strong chromophore and a

-acceptor group that drastically improves chiral recognition on polysaccharide phases.

Step 1: Derivatization Workflow[1]

Figure 2: Synthesis of the UV-active ester derivative.

Reagents:

• 3,5-Dinitrobenzoyl chloride (DNB-Cl).

• Dry Pyridine (Catalyst/Solvent).

• Toluene (Solvent).[1][2]

Procedure:

• Dissolve 10 mg of sample in 1 mL Toluene.

• Add 20 mg DNB-Cl and 50 µL Pyridine.

• Heat at 60°C for 30 minutes.

• Wash with 1M NaHCO

  to remove excess acid chloride.

• Dry organic layer over MgSO

  and filter.

Step 2: HPLC Analysis of Derivative[5]

Parameter	Specification
Column	Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))
Alternative	Chiralpak AD-H or Whelk-O 1 (Pirkle Type)
Mobile Phase	n-Hexane : 2-Propanol (90 : 10 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Sensitivity	Limit of Quantitation (LOQ) < 0.1% enantiomeric impurity

Mechanism of Action

The DNB group acts as a

-acid (electron acceptor). The chiral stationary phase (specifically Chiralcel OD) acts as a -base (electron donor) via its phenylcarbamate groups. This " - stacking" creates a rigid three-point interaction model, resulting in superior separation factors compared to the underivatized alcohol.

Comparative Data Summary

The following table contrasts the expected performance of the two methodologies based on structural analogues (Menthol/Homomenthol) [1, 2].

Feature	Method A: Direct (AD-H)	Method B: Derivatized (OD-H)
Analyte Form	Native Alcohol	3,5-DNB Ester
Primary Interaction	H-Bonding + Inclusion	- Stacking + H-Bonding
Selectivity ( )	~1.2	1.5 - 2.0
Resolution ( )	~2.5	> 4.0
Detection Limit	~100 µg/mL (RI)	< 0.1 µg/mL (UV)
Robustness	Moderate (Temp sensitive)	High
Prep Time	None	45 mins

Troubleshooting & Optimization

Peak Tailing

• Cause: Non-specific interaction with residual silanols on the silica support.

• Fix: Add 0.1% Diethylamine (DEA) to the mobile phase. This blocks silanol sites and sharpens peaks for amine/alcohol functionalities.

Elution Order Reversal

• Observation: The elution order of enantiomers (

  vs ) may reverse when switching between Amylose (AD) and Cellulose (OD) columns.

• Validation: Always run a spiked sample with a known pure enantiomer to confirm identity. Do not assume elution order based on literature for structural analogues alone.

Temperature Tuning

• Chiral separations are enthalpy-driven. Lowering the temperature (e.g., from 25°C to 10°C) often significantly increases the separation factor (

  ), though it will increase column backpressure.

References

• BenchChem. High-Performance Liquid Chromatography (HPLC) Methods for the Separation of Menthol Stereoisomers.[1] (Application Note). Retrieved from

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® AD and CHIRALCEL® OD Columns. Retrieved from

• Phenomenex. Chiral HPLC Separations: A Guide to Column Selection and Method Development. Retrieved from

• Si, X., et al. (2021).[3] Separation of Eight Optical Isomers of Menthol by Tandem Capillary Chiral Columns.[3] Food Science.[3][4] Retrieved from [3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Separation of Eight Optical Isomers of Menthol by Tandem Capillary Chiral Columns [spkx.net.cn]
• 4. HPLC Determination of Menthol on Newcrom R1 Column | SIELC Technologies [sielc.com]

assessing isomeric purity of commercial homomenthol samples

Isomeric purity is the silent variable in the performance of cyclic terpene alcohols. In the case of Homomenthol (strictly defined here as 3,3,5-trimethylcyclohexanol , CAS 116-02-9), the commercial "purity" on a Certificate of Analysis (CoA) often masks a complex reality: a mixture of cis and trans diastereomers, each existing as a pair of enantiomers.

While often used as a cost-effective substitute for menthol in fragrances or as a pharmaceutical intermediate (e.g., for Cyclandelate), the biological and olfactory activity of homomenthol is stereoselective. The cis and trans forms exhibit distinct cooling intensities and odor profiles. Therefore, a single "99% Purity" GC peak is insufficient for high-stakes R&D.

This guide details the protocol for resolving these isomers, moving beyond simple chemical purity to full stereochemical characterization.

Part 1: The Isomeric Landscape of Homomenthol

Before analyzing, one must understand the target. Unlike Menthol (2-isopropyl-5-methylcyclohexanol), Homomenthol (3,3,5-trimethylcyclohexanol) lacks the isopropyl group but retains the cyclohexane ring substituted at positions 1, 3, and 5.

• Chemical Formula:

  [1][2][3][4][5][6]

• Chiral Centers: C1 and C5. (C3 is achiral due to the gem-dimethyl group).

• Stereoisomers: 4 Total.

  • Diastereomers: cis (OH and C5-Me on the same side) and trans (opposite sides).

  • Enantiomers: Both cis and trans forms are chiral and exist as enantiomeric pairs (

    / etc.).

Commercial Reality: Most commercial samples are produced via the hydrogenation of isophorone. This process is not stereospecific, typically yielding a racemic mixture of diastereomers .

• Goal: Determine the cis:trans ratio (Diastereomeric Excess, de) and, if required, the Enantiomeric Excess (ee).

Isomer Relationship Diagram

Figure 1: Stereochemical hierarchy of 3,3,5-trimethylcyclohexanol. Standard GC stops at the yellow tier; chiral GC reaches the green tier.

Part 2: Comparative Methodology

For routine quality control vs. asymmetric synthesis verification, different tiers of analysis are required.

Feature	Method A: GC-FID (Achiral)	Method B: Chiral GC (Cyclodextrin)	Method C: NMR ( H / C)
Primary Output	Chemical Purity & cis/trans ratio	Enantiomeric Excess (ee%)	Conformational Assignment
Stationary Phase	PEG (Wax) or 5%-Phenyl	-Cyclodextrin derivatives	N/A (Solvent: )
Resolution	Separates diastereomers only	Separates all 4 isomers	Low (requires shift reagents for ee)
Cost/Speed	Low / Fast (<15 min)	High / Slow (>40 min)	High / Medium
Best For	Routine QC of commercial lots	Chiral Synthesis validation	Absolute Configuration R&D

Recommendation

• For Raw Material QC: Use Method A . The cis/trans ratio dictates the melting point and handling characteristics.

• For Bioactivity Studies: Use Method B . If you are studying receptor binding (e.g., TRPM8), you must know the exact enantiomer.

Part 3: Experimental Protocols

Method A: Determination of Cis/Trans Ratio (Routine QC)

The cis and trans isomers have different boiling points and polarities. A polar column (Polyethylene Glycol - PEG) enhances the separation of the hydroxyl group interactions.

Instrument: GC-FID (Agilent 7890/8890 or equivalent). Column: DB-Wax or HP-INNOWax (

). Rationale: Wax columns provide superior resolution for alcohol diastereomers compared to non-polar (DB-5) phases due to hydrogen bonding capabilities.

Protocol:

• Sample Prep: Homomenthol (

  ) may be heterogeneous in storage. Melt the entire container at and mix thoroughly before sampling. Dilute 10 mg in 1 mL Ethanol or DCM.

• Inlet: Split 50:1,

  .

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

• Oven Program:

  • Start:

    (Hold 1 min)

  • Ramp 1:

    to (Critical for isomer splitting)

  • Ramp 2:

    to (Burn off impurities)

• Detection: FID at

  .

Data Analysis:

• The cis isomer (typically major) usually elutes after the trans isomer on Wax columns due to stronger H-bonding (check standards to confirm, as elution order can flip on non-polar columns).

• Calculate ratio:

  .

Method B: Determination of Enantiomeric Purity (Advanced)

To separate the enantiomers, a chiral selector is required. Derivatized

-cyclodextrins are the industry standard for cyclic alcohols.

Column: Cyclosil-B or Hydrodex

-6TBDM ( ). Rationale: The 3,3,5-trimethyl ring fits into the -cyclodextrin cavity. The TBDM (tert-butyldimethylsilyl) derivatization prevents peak tailing of the free hydroxyl group.

Protocol:

• Sample Prep: 2 mg/mL in n-Heptane. (Avoid polar solvents like ethanol which can interfere with the chiral stationary phase mechanisms).

• Inlet: Split 20:1,

  .

• Oven Program: Isothermal or shallow ramp.

  • Isothermal for 40 minutes.

  • Note: Lower temperatures favor chiral resolution (

    ) but increase run time.

• Validation: Inject a racemic reference standard to establish the separation of all 4 peaks.

Self-Validating Check: If you observe only 2 peaks on a chiral column, your resolution is insufficient, or the sample is enantiopure. Spike with the racemate to confirm the position of the missing enantiomers.

Part 4: Analytical Workflow Diagram

This flowchart guides the decision-making process for assessing incoming samples.

Figure 2: Step-by-step analytical decision tree.

Part 5: Interpreting the Results

When analyzing commercial 3,3,5-trimethylcyclohexanol, you will typically encounter one of two scenarios:

• The "Fragrance Grade" Mix:

  • Chromatogram: Two dominant peaks (Cis/Trans).[7]

  • Ratio: Often ~80:20 or 70:30.

  • Impurities: Look for Isophorone (starting material) or Isophorol (incomplete hydrogenation).

• The "Pharma Grade" Intermediate:

  • May be enriched for the cis isomer.

  • Critical Check: Ensure the trans isomer is below the specified limit (often <5%), as it may possess different pharmacological potency in downstream derivatives like Cyclandelate.

Calculation of Enantiomeric Excess (ee):

Note: Without an absolute configuration standard (pure R or S), you can only report the ratio, not assign absolute chirality. For assignment, Mosher's ester NMR analysis or optical rotation comparison with literature is required.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8298, 3,3,5-Trimethylcyclohexanol. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. Cyclohexanol, 3,3,5-trimethyl-. NIST Chemistry WebBook, SRD 69.[2] Retrieved from [Link]

• Agilent Technologies. Separation of Optical Isomers of Menthol (Application Note adapted for cyclic alcohol homologs). Retrieved from [Link]

• The Good Scents Company. Homomenthol (3,3,5-Trimethylcyclohexanol) Material Safety and Properties. Retrieved from [Link]

Sources

• 1. labproinc.com [labproinc.com]
• 2. Cyclohexanol, 3,3,5-trimethyl-, cis- [webbook.nist.gov]
• 3. 3,3,5 TRIMETHYLCYCLOHEXANOL Manufacturer, Supplier, Exporter [somu-group.com]
• 4. 3,3,5-Trimethylcyclohexanol - Wikipedia [en.wikipedia.org]
• 5. 3,3,5-Trimethylcyclohexanol | C9H18O | CID 8298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cis-3,3,5-Trimethylcyclohexanol | C9H18O | CID 101921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Separation of cis/trans isomers - Chromatography Forum [chromforum.org]

Comparative Guide: Synthetic Routes for cis-3,3,5-Trimethylcyclohexanol

[1]

Executive Summary

cis-3,3,5-Trimethylcyclohexanol (CAS 933-48-2), often referred to as "Homomenthol," is a critical intermediate in the synthesis of the sunscreen agent Homosalate and a valuable fragrance ingredient due to its menthol-like olfactory profile.[1] The synthesis of this molecule presents a classic stereochemical challenge: controlling the diastereoselectivity to favor the thermodynamically stable cis-isomer (equatorial hydroxyl) over the trans-isomer (axial hydroxyl).[2]

This guide objectively compares the two primary synthetic strategies:

• Direct Catalytic Hydrogenation (Route A): A scalable, one-pot industrial method using Ruthenium catalysts.[1][2]

• Stepwise Chemical Reduction (Route B): A two-step laboratory sequence involving the intermediate ketone and hydride reduction.[1][2]

Key Finding: While both routes favor the cis-isomer, Direct Catalytic Hydrogenation over Ru/C offers superior stereoselectivity (92:8 cis:trans) and atom economy compared to the standard Borohydride reduction (82:18 cis:trans), making it the preferred route for scale-up.[1]

Stereochemical Analysis

Understanding the target geometry is prerequisite to route selection.[1][2] 3,3,5-Trimethylcyclohexanone adopts a chair conformation where the 5-methyl group is equatorial to minimize 1,3-diaxial interactions.[1]

• Target (cis-Isomer): The hydroxyl group at C1 is equatorial .[1][2] It is cis to the equatorial 5-methyl group (1,3-diequatorial relationship).[1][2] This is the thermodynamically stable isomer.[1][2]

• Impurity (trans-Isomer): The hydroxyl group at C1 is axial .[1][2] It is trans to the equatorial 5-methyl group.[1][2] This isomer suffers from 1,3-diaxial strain with the axial methyl at C3.[1][2]

Mechanistic Implication:

• Thermodynamic Control: Conditions that allow equilibration or favor the most stable product will yield the cis-isomer.[2]

• Kinetic Control: Bulky reducing agents (e.g., L-Selectride) that attack from the less hindered equatorial face will force the hydroxyl into the axial position, yielding the trans-isomer.[1][2]

Route Analysis & Comparison

Route A: Direct Catalytic Hydrogenation (Ru/C)

This route involves the simultaneous reduction of the alkene and the ketone functionalities of Isophorone.[1][2] Ruthenium on Carbon (Ru/C) is the catalyst of choice due to its high activity for carbonyl reduction and propensity to favor thermodynamic products at elevated temperatures.[1][2]

• Mechanism: Surface catalysis.[1][2] The molecule adsorbs to the catalyst surface.[1][2] High temperature (140°C) promotes thermodynamic equilibration between the resulting alcohol epimers.[1][2]

• Selectivity: 92% cis / 8% trans.[1][2]

• Scalability: Excellent (Batch or Continuous Flow).[1][2]

Route B: Stepwise Chemical Reduction (Pd/C NaBH )

This traditional laboratory route separates the alkene reduction from the carbonyl reduction.[1][2]

• Step 1: Hydrogenation of Isophorone to 3,3,5-Trimethylcyclohexanone (TMCH) using Pd/C.[1]

• Step 2: Reduction of TMCH using Sodium Borohydride (NaBH

  ).[1][2]

• Mechanism (Step 2): NaBH

  is a small nucleophile.[1][2] Despite the axial methyl group at C3, experimental data indicates that NaBH predominantly attacks the axial face (top), yielding the equatorial alcohol (cis).[1]

• Selectivity: ~82% cis / 18% trans.[1][2]

• Scalability: Moderate.[1][2] Step 2 requires stoichiometric hydride reagents and careful quenching.[1][2]

Comparative Data Table

Metric	Route A: Direct Ru/C Hydrogenation	Route B: Stepwise (Pd/C + NaBH )
Overall Yield	95 - 99%	85 - 90%
Stereoselectivity (cis:trans)	92 : 8	82 : 18
Atom Economy	High (H is the only reagent)	Low (Boron waste generated)
Reagent Cost	Low (Catalyst recyclable)	Moderate (Stoichiometric NaBH )
Equipment	High Pressure Autoclave (>15 bar)	Standard Glassware / Low Pressure
Safety Profile	H Flammability Risk	Exothermic Hydride Quench

Detailed Experimental Protocols

Protocol A: Direct Hydrogenation (High Selectivity)

Based on optimized industrial parameters (e.g., EP1318130A1).[1]

Reagents:

• Isophorone (Substrate)[1]

• 5% Ru/C (Catalyst, 50% water wet)[1]

• Hydrogen gas[2]

Procedure:

• Charge: In a high-pressure stainless steel autoclave, load Isophorone (1.0 equiv) and 5% Ru/C (0.2 wt% relative to substrate, dry basis).

• Purge: Seal the reactor. Purge three times with Nitrogen (5 bar), then three times with Hydrogen (5 bar).

• Reaction: Pressurize to 18 bar (1.8 MPa) with Hydrogen. Heat the mixture to 140°C with vigorous stirring (>800 rpm) to eliminate mass transfer limitations.

• Monitor: Maintain conditions for 4–8 hours until Hydrogen uptake ceases.

• Workup: Cool to room temperature. Vent Hydrogen. Filter the catalyst (can be recycled).[1][2] The filtrate is pure 3,3,5-trimethylcyclohexanol (approx. 92% cis).[1]

• Purification: If >98% cis is required, recrystallize from petroleum ether (mp 37°C).

Protocol B: Stepwise Reduction (Laboratory Standard)

Step 1: Isophorone

TMCH

• Dissolve Isophorone in Methanol (1M concentration). Add 5% Pd/C (1 mol%).[1][2]

• Stir under Hydrogen balloon (1 atm) at 25°C for 2 hours.

• Filter through Celite and concentrate to obtain 3,3,5-Trimethylcyclohexanone (Quant.[1] yield).

Step 2: TMCH

Alcohol [3]

• Setup: Dissolve TMCH (10 mmol) in Methanol (30 mL) and cool to 0°C.

• Addition: Add NaBH

  (12 mmol, 1.2 equiv) portion-wise over 15 minutes.

• Reaction: Stir at 0°C for 30 mins, then warm to room temperature for 1 hour.

• Quench: Carefully add saturated NH

  Cl solution (10 mL) to quench excess hydride.

• Extraction: Extract with Diethyl Ether (3 x 20 mL). Wash combined organics with brine, dry over MgSO

  , and concentrate.[1]

• Result: Colorless oil/solid mixture containing ~82% cis-isomer.[1][2]

Visualizations

Reaction Pathway Diagram

The following diagram illustrates the divergence between thermodynamic control (Ru/C) and kinetic control (L-Selectride), with NaBH

occupying the middle ground.[1][2]

Figure 1: Synthetic pathways from Isophorone.[1][2][4][5] The Direct Route (Green arrow) provides the most efficient access to the desired cis-isomer.[1][2]

Experimental Workflow: High-Pressure Hydrogenation

Figure 2: Operational workflow for the direct catalytic hydrogenation protocol.[1][2]

References

• Stereochemistry of NaBH4 Reduction: Murugan, R. (1980).[1][2][6] "Quantitative prediction of stereochemistry in the reduction of cyclohexanones by sodium borohydride." Canadian Journal of Chemistry, 58(18), 1993–1995.[1] [Link] (Validates the ~80% equatorial selectivity for 3,3,5-trimethylcyclohexanone)

• Direct Hydrogenation Patent: Oenbrink, G., et al. (2003).[1] "Process for the preparation of 3,3,5-trimethylcyclohexanol." European Patent EP1318130A1. [Link] (Source for Ru/C conditions yielding 92:8 cis:trans ratio)

• Isophorone Hydrogenation Catalysts: Wang, W., et al. (2021).[1] "Study on the selective hydrogenation of isophorone." RSC Advances, 11, 4660-4668.[1] [Link] (Comparative data on Raney Ni vs Noble metals for ketone synthesis)

• Product Characterization (NIST): NIST Mass Spectrometry Data Center.[1][2] "Cyclohexanol, 3,3,5-trimethyl-, cis-." [Link] (Confirmation of CAS 933-48-2 as the cis-isomer)[1][4][5][7][8][9][10][11][12]

Sources

• 1. 3,3,5-Trimethylcyclohexanone | C9H16O | CID 13398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. cis-3,3,5-Trimethylcyclohexanol | CAS 933-48-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. 3,3,5-Trimethylcyclohexanol - Wikipedia [en.wikipedia.org]
• 5. 3,3,5-Trimethylcyclohexanol - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. cis-3,3,5-Trimethylcyclohexanol | C9H18O | CID 101921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Cyclohexanol, 3,3,5-trimethyl-, cis- [webbook.nist.gov]
• 9. Cyclohexanol, 3,3,5-trimethyl-, cis- [webbook.nist.gov]
• 10. Cyclohexanol, 3,3,5-trimethyl-, cis- [webbook.nist.gov]
• 11. CAS Common Chemistry [commonchemistry.cas.org]
• 12. Cyclohexanol, 3,3,5-trimethyl-, cis- [webbook.nist.gov]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: cis-3,3,5-Trimethylcyclohexanol

Part 1: Executive Safety Directive (Immediate Action)

Hazard Snapshot: cis-3,3,5-Trimethylcyclohexanol presents a unique dual-phase hazard due to its melting point near human body temperature.[1] It causes serious eye irritation and skin irritation .[2][3] While acute toxicity is low (LD50 Oral Rat >3000 mg/kg), its lipophilic nature allows it to penetrate dermal layers effectively.[1]

Core PPE Requirement:

Zone	Protection Level	Specific Equipment
Eyes	CRITICAL	Chemical Splash Goggles (ANSI Z87.1).[1] Safety glasses are insufficient due to the risk of liquid splash upon melting.[1]
Hands	Standard	Nitrile Gloves (Min.[1][4] 0.11 mm / 4 mil). Double-glove if handling >100g or heated liquids.[1]
Body	Standard	Lab Coat (Cotton/Poly blend) + Long pants + Closed-toe shoes.[1]

| Respiratory | Contextual | N95/P100 if handling dust/powder.[1] Organic Vapor (OV) cartridge if heating >40°C. |

Part 2: Hazard Assessment & PPE Causality[1]

This section details the why behind the safety protocols, ensuring you understand the mechanism of protection.

Eye Protection: The "Phase-Change" Risk

Hazard: GHS Category 2A (Causes serious eye irritation).[1] Mechanism: As a cyclohexanol derivative, this compound acts as a surfactant/solvent on the corneal epithelium.[1] Operational Risk: The compound melts at ~30–37°C. A solid crystal on the bench can unexpectedly become a liquid pool if the lab is warm or if handled by warm hands.[1] Protocol:

• Mandatory: Indirect-vent chemical splash goggles.[1]

• Prohibited: Standard safety glasses with side shields.[1] The liquid viscosity allows it to creep around frames if splashed.

Dermal Protection: Solvent Permeation

Hazard: GHS Category 2 (Causes skin irritation).[1] Mechanism: Lipophilic alcohol structure allows it to defat skin and act as a vehicle for other dissolved reagents.[1] Glove Selection Logic:

• Nitrile (0.11 mm): Excellent resistance to secondary alcohols.[1] Estimated breakthrough time >240 mins.[1]

• Latex: Avoid. Alcohols can degrade latex proteins, increasing permeability and allergy risk.[1]

• PVA (Polyvinyl Alcohol): Do Not Use. Soluble in water/alcohols; will degrade instantly.[1]

Respiratory Protection: Vapor vs. Particulate

Hazard: Low vapor pressure (0.1 mmHg @ 20°C) but combustible.[1] Mechanism: At room temperature, the primary risk is dust inhalation (solid phase).[1] When melted for aliquoting, vapor pressure rises, creating an inhalation risk for organic vapors. Protocol:

• Solid Handling: Use a fume hood.[1] If weighing on an open bench, wear an N95 mask.[1]

• Melted Handling: Always perform inside a certified chemical fume hood.[1]

Part 3: Operational Workflow (Graphviz)

The following diagram outlines the safe handling process for Melting & Aliquoting , the most common procedural challenge with this low-melting solid.

Caption: Workflow for safely managing the solid-to-liquid transition of cis-3,3,5-Trimethylcyclohexanol.

Part 4: Emergency & Disposal Protocols

Spill Response

Because this material is harmful to aquatic life (H412), do not wash spills down the drain .[1]

• Solid Spill:

  • Don N95 mask and goggles.[1]

  • Sweep up carefully to avoid dust.

  • Place in a solid hazardous waste container.

• Liquid/Melt Spill:

  • Absorb with inert material (vermiculite, sand, or chem-pads).[1]

  • Do not use paper towels alone, as the high surface area can increase evaporation rate.[1]

  • Place in a sealed bag, then into the solid waste drum.

Waste Disposal

• Classification: Non-halogenated organic solvent waste.[1]

• Segregation: Keep separate from oxidizers (e.g., nitric acid, perchlorates) as cyclohexanol derivatives are combustible.

• Labeling: Must be clearly labeled "Toxic to Aquatic Life" if required by local EHS regulations.[1]

First Aid (Self-Validating Steps)

• Eye Contact: Rinse immediately.[1] Validation: If pain persists after 15 mins of rinsing, the lipophilic layer may not have been removed; continue rinsing and seek medical attention.

• Skin Contact: Wash with soap and water.[1][5] Validation: Water alone is ineffective due to low solubility; soap is chemically required to emulsify the compound.[1]

References

• PubChem. (n.d.).[1][6] cis-3,3,5-Trimethylcyclohexanol Compound Summary. National Library of Medicine. Retrieved from [Link]

• ECHA (European Chemicals Agency). (n.d.).[1] Registration Dossier - 3,3,5-trimethylcyclohexanol. Retrieved from [Link](Note: General search landing provided for stability).[1]

Sources

• 1. laboshop.com [laboshop.com]
• 2. vigon.com [vigon.com]
• 3. cis-3,3,5-Trimethylcyclohexanol | C9H18O | CID 101921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. Page loading... [guidechem.com]
• 6. 3,3,5-Trimethylcyclohexanol | C9H18O | CID 8298 - PubChem [pubchem.ncbi.nlm.nih.gov]